3-(2-Chloroethoxy)propanenitrile

• CAS: 1740-67-6

Core Science & Biosynthesis

Molecular weight and structural formula of 3-(2-Chloroethoxy)propanenitrile

An In-depth Technical Guide to 3-(2-Chloroethoxy)propanenitrile: Synthesis, Characterization, and Application

Foreword: Unveiling a Versatile Bifunctional Reagent

In the landscape of modern synthetic chemistry, the pursuit of versatile, functionalized building blocks is paramount for the efficient construction of complex molecular architectures. 3-(2-Chloroethoxy)propanenitrile emerges as a noteworthy intermediate, offering a unique combination of three key functional elements within a compact C5 framework: a terminal nitrile, an ether linkage, and a primary alkyl chloride. This guide provides an in-depth exploration of its chemical properties, a robust protocol for its synthesis and characterization, its potential applications in research and development, and critical guidelines for its safe handling. The strategic positioning of its reactive sites—the electrophilic carbon of the nitrile, the nucleophilic substitution site at the chlorinated carbon, and the potential for elimination reactions—renders it a valuable tool for researchers and drug development professionals aiming to introduce specific structural motifs or generate diverse compound libraries.

Core Physicochemical Properties and Structural Elucidation

A comprehensive understanding of a reagent begins with its fundamental properties. 3-(2-Chloroethoxy)propanenitrile is a liquid at room temperature, a physical state that facilitates its use in various reaction setups. Its key identifiers and properties are summarized below.

Property	Value	Source(s)
CAS Number	1740-67-6	[1]
Molecular Formula	C₅H₈ClNO	[1]
Molecular Weight	133.58 g/mol	[1]
Physical Form	Liquid
InChI Key	CFKJOWJKHQXRRR-UHFFFAOYSA-N

Structural Analysis

The structural formula, Cl-CH₂-CH₂-O-CH₂-CH₂-CN, reveals the strategic placement of its functional groups. The molecule's polarity is influenced by the electronegative chlorine, oxygen, and nitrogen atoms, suggesting moderate solubility in polar organic solvents.

Caption: 2D structure of 3-(2-Chloroethoxy)propanenitrile.

Synthesis Pathway and Mechanistic Rationale

The most direct and industrially scalable route to 3-(2-Chloroethoxy)propanenitrile is through the cyanoethylation of 2-chloroethanol. This reaction is a classic example of a base-catalyzed Michael addition, where the alcohol acts as the nucleophile (Michael donor) and acrylonitrile serves as the activated alkene (Michael acceptor).[2][3]

Reaction Mechanism Insight

The reaction is initiated by a base (e.g., OH⁻), which deprotonates the 2-chloroethanol to form the more nucleophilic 2-chloroethoxide ion. This alkoxide then attacks the electron-deficient β-carbon of acrylonitrile. The resulting carbanion is subsequently protonated by a proton source in the medium (in this case, water, the conjugate acid of the hydroxide catalyst) to yield the final product and regenerate the base catalyst.[4]

Expertise & Experience: While various catalysts can be employed, including phosphines or supported bases like K₂CO₃/zeolite, a simple alkali hydroxide such as sodium hydroxide is effective and economical for lab-scale preparations.[5][6] The primary challenge in this synthesis is managing the exothermic nature of the reaction and preventing the base-catalyzed polymerization of acrylonitrile, which is a common side reaction.[7] Therefore, controlled addition of the reagent at a moderate temperature is crucial for achieving high yield and purity.

Caption: Synthetic workflow for 3-(2-Chloroethoxy)propanenitrile.

Step-by-Step Synthesis Protocol

• Reactor Setup: Equip a three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a thermometer.

• Initial Charge: Charge the flask with 2-chloroethanol (1.0 eq) and acrylonitrile (1.1 eq). Rationale: A slight excess of acrylonitrile ensures complete consumption of the alcohol.

• Catalyst Preparation: In a separate beaker, prepare a 10% (w/v) aqueous solution of sodium hydroxide.

• Reaction Initiation: Begin stirring the mixture in the flask and cool it to 10-15°C using an ice-water bath.

• Catalyst Addition: Add the NaOH solution dropwise via the dropping funnel over 30-45 minutes, ensuring the internal temperature does not exceed 25°C. Rationale: Slow, cooled addition prevents runaway polymerization of acrylonitrile.

• Reaction: After the addition is complete, remove the cooling bath and allow the reaction to stir at room temperature for 2-3 hours.

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the 2-chloroethanol spot/peak is no longer visible.

• Workup: Cool the mixture and neutralize it by slowly adding dilute hydrochloric acid until the pH is ~7.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL for a 1 mol scale reaction).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by vacuum distillation to yield 3-(2-Chloroethoxy)propanenitrile as a colorless liquid.

Analytical Characterization: A Self-Validating Protocol

Confirming the identity and purity of the synthesized product is a critical, self-validating step. A multi-technique approach ensures the highest confidence in the material's quality.

Protocol for Structural Verification and Purity Assessment

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Objective: To assess purity and confirm the molecular weight.

  • Methodology: Dilute a sample in dichloromethane and inject it into a GC-MS system equipped with a standard nonpolar column (e.g., DB-5ms).

  • Expected Results: A major peak corresponding to the product. The mass spectrum should show the molecular ion peak (m/z = 133) and a characteristic M+2 peak at m/z = 135 with roughly one-third the intensity, confirming the presence of a single chlorine atom. Fragmentation patterns should align with the structure (e.g., loss of CH₂Cl, CN).

• Fourier-Transform Infrared Spectroscopy (FTIR):

  • Objective: To confirm the presence of key functional groups.

  • Methodology: Acquire the spectrum of the neat liquid product using a salt plate (NaCl or KBr).

  • Expected Results: The spectrum must exhibit a sharp, strong absorption band around 2240-2260 cm⁻¹ , which is highly characteristic of a nitrile (C≡N) stretch.[8] The absence of a broad O-H stretch (around 3200-3600 cm⁻¹) confirms the consumption of the starting alcohol. A strong C-O (ether) stretch should be visible around 1100-1150 cm⁻¹ .

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Objective: To provide definitive structural elucidation by mapping the proton and carbon environments.

  • Methodology: Dissolve the sample in an appropriate deuterated solvent (e.g., CDCl₃) and acquire ¹H and ¹³C NMR spectra.

  • Expected ¹H NMR Results: The spectrum should show three distinct triplets, each integrating to 2 protons:

    • A triplet around 3.75 ppm (t, 2H, -CH₂-Cl).

    • A triplet around 3.80 ppm (t, 2H, -O-CH₂-CH₂-Cl).

    • A triplet around 2.70 ppm (t, 2H, -CH₂-CN).

    • A triplet around 3.65 ppm (t, 2H, -O-CH₂-CH₂-CN). (Note: Exact chemical shifts are predictive and based on analogous structures. The key is the triplet-triplet pattern for the four CH₂ groups).[8]

  • Expected ¹³C NMR Results: The spectrum should display four signals for the aliphatic carbons, plus the nitrile carbon signal further downfield (around 118 ppm).

Applications in Research and Drug Development

The synthetic utility of 3-(2-Chloroethoxy)propanenitrile stems from its bifunctional nature, allowing for sequential or selective reactions at either the nitrile or the chloride terminus.

Expertise & Experience: This molecule is an excellent scaffold for building molecular diversity. The primary alkyl chloride is a good electrophile for Sₙ2 reactions, while the nitrile group offers a gateway to other functionalities. For instance, in a drug discovery context, one could envision reacting the chloride with a series of amines to build a library of amino-ether nitriles. Subsequently, the nitrile could be hydrolyzed to a carboxylic acid or reduced to a primary amine, providing another vector for diversification.

Caption: Divergent synthetic pathways using the subject compound.

Critical Safety and Handling Protocols

3-(2-Chloroethoxy)propanenitrile and its precursors are hazardous materials that demand strict adherence to safety protocols. Its toxicity profile is influenced by both the alkyl chloride functionality and the nitrile group, which can metabolically release cyanide.[9][10] The precursor, 2-chloroethanol, is severely toxic, targeting the liver, kidneys, and nervous system.[11]

Hazard Identification and Mitigation

• Acute Toxicity: Harmful if swallowed, inhaled, or in contact with skin.

• Irritation: Causes serious eye irritation and skin irritation. May cause respiratory irritation.

• Personal Protective Equipment (PPE):

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene).

  • Eye Protection: Use chemical safety goggles and a face shield.

  • Skin and Body Protection: Wear a lab coat and ensure full skin coverage.

• Engineering Controls: All manipulations must be conducted inside a certified chemical fume hood to avoid inhalation of vapors.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from strong bases, acids, and oxidizing agents.

• Spill Response: In case of a spill, evacuate the area. Absorb the spill with an inert material (e.g., vermiculite or sand) and place it in a sealed container for hazardous waste disposal. Do not use combustible materials like paper towels.

• First Aid:

  • Inhalation: Move the person to fresh air immediately.

  • Skin Contact: Remove contaminated clothing and rinse the affected area with copious amounts of water for at least 15 minutes.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.

  • Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.

Conclusion

3-(2-Chloroethoxy)propanenitrile stands out as a highly functionalized and synthetically attractive intermediate. Its straightforward, base-catalyzed synthesis via Michael addition makes it accessible for laboratory-scale research. The orthogonal reactivity of its terminal chloride and nitrile groups provides a robust platform for the development of novel chemical entities in medicinal chemistry and materials science. However, its utility is matched by its hazardous nature, underscoring the absolute necessity of rigorous safety protocols during its handling, use, and storage. This guide serves as a comprehensive resource for professionals to safely and effectively harness the synthetic potential of this valuable chemical building block.

References

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Solubility of 3-(2-Chloroethoxy)propanenitrile in polar aprotic solvents

An In-Depth Technical Guide to the Solubility of 3-(2-Chloroethoxy)propanenitrile in Polar Aprotic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the solubility of 3-(2-Chloroethoxy)propanenitrile in polar aprotic solvents. As a molecule of interest in synthetic chemistry and pharmaceutical development, understanding its behavior in various solvent systems is paramount for reaction optimization, purification, and formulation. This document elucidates the theoretical principles governing its solubility, presents a detailed experimental protocol for solubility determination, and discusses the expected solubility trends based on the physicochemical properties of common polar aprotic solvents.

Introduction: The Significance of 3-(2-Chloroethoxy)propanenitrile and Its Solvation

3-(2-Chloroethoxy)propanenitrile, with the chemical formula C₅H₈ClNO, is a bifunctional organic molecule featuring both a nitrile and a chloroethoxy group.[1] This unique structure makes it a versatile intermediate in the synthesis of more complex molecules, including pharmaceutical active ingredients. The efficiency of synthetic reactions, subsequent purification processes, and the ultimate formulation of drug products are critically dependent on the solubility of such intermediates in appropriate solvents.

Polar aprotic solvents are a class of solvents that possess significant polarity but lack acidic protons.[2][3] This characteristic makes them excellent at dissolving polar molecules and salts.[2] Their inability to act as hydrogen bond donors, unlike polar protic solvents, leaves anions less solvated and therefore more reactive, which is particularly advantageous in nucleophilic substitution reactions.[4][5] Understanding the solubility of 3-(2-Chloroethoxy)propanenitrile in these solvents is therefore crucial for chemists aiming to control reaction kinetics and yields.

Theoretical Framework: Molecular Interactions and Solubility Principles

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which is a reflection of the intermolecular forces between solute and solvent molecules.[6] For 3-(2-Chloroethoxy)propanenitrile, its solubility in polar aprotic solvents is dictated by a combination of dipole-dipole interactions and van der Waals forces.

The molecule possesses several polar bonds: the carbon-nitrogen triple bond of the nitrile group, the carbon-oxygen bonds of the ether linkage, and the carbon-chlorine bond. The electronegative nitrogen atom in the cyano group creates a strong dipole moment, making nitriles polar molecules.[7][8] Similarly, the oxygen and chlorine atoms contribute to the overall polarity of the molecule.

Polar aprotic solvents, such as dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), and acetonitrile (CH₃CN), are characterized by large dipole moments.[2][9] The positive end of the solvent's dipole will be attracted to the electron-rich regions of 3-(2-Chloroethoxy)propanenitrile (the nitrogen, oxygen, and chlorine atoms), while the negative end of the solvent's dipole will interact with the electron-deficient carbon atoms. These dipole-dipole interactions are the primary driving force for solvation.

Caption: Intermolecular forces between the solute and a polar aprotic solvent.

Experimental Determination of Solubility: A Standardized Protocol

To quantitatively determine the solubility of 3-(2-Chloroethoxy)propanenitrile, a standardized experimental protocol is essential for reproducibility and accuracy. The following method outlines a common approach.

Materials and Equipment

• 3-(2-Chloroethoxy)propanenitrile (high purity)

• Selected polar aprotic solvents (e.g., DMSO, DMF, acetonitrile, acetone, tetrahydrofuran)

• Analytical balance

• Vials with screw caps

• Constant temperature bath or shaker incubator

• Vortex mixer

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV) or Gas Chromatography (GC) system

• Volumetric flasks and pipettes

Experimental Workflow

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An In-depth Technical Guide to the Thermodynamic Stability of 3-(2-Chloroethoxy)propanenitrile at High Temperatures

This guide provides a comprehensive framework for evaluating the thermodynamic stability of 3-(2-Chloroethoxy)propanenitrile. As a molecule incorporating a nitrile, an ether linkage, and a chlorinated alkyl chain, it presents a unique combination of functional groups that require rigorous thermal hazard assessment. This document is intended for researchers, process chemists, and safety professionals in the pharmaceutical and chemical industries, offering both theoretical insights and practical, field-proven methodologies for ensuring safe handling, storage, and process scale-up.

Introduction: A Molecule of Combined Hazards

3-(2-Chloroethoxy)propanenitrile is a bifunctional molecule whose utility as a synthetic intermediate is predicated on the reactivity of its constituent groups. However, these same groups—the nitrile, the chloroethyl moiety, and the ether linkage—are associated with specific thermal hazards.

• Nitrile Group (-C≡N): Subject to exothermic decomposition or hydrolysis at elevated temperatures, with the potential to release highly toxic hydrogen cyanide (HCN).[1]

• Chlorinated Alkyl Group (-CH₂CH₂Cl): Can undergo dehydrochlorination to release corrosive hydrogen chloride (HCl) gas.[2][3] The carbon-chlorine bond itself can be a point of homolytic cleavage, initiating radical chain reactions.[3]

• Ether Linkage (-O-): While generally more stable, ethers can decompose at high temperatures, often via radical pathways, and can form explosive peroxides upon prolonged exposure to air, which can lower decomposition temperatures.

An uncontrolled exothermic decomposition can lead to a thermal runaway, a dangerous scenario where the reaction rate increases with temperature, generating heat faster than it can be dissipated, potentially resulting in catastrophic vessel failure.[4] Therefore, a thorough understanding of this molecule's thermal behavior is not merely academic but a critical prerequisite for its safe application.

Theoretical Decomposition Pathways

Based on the principles of organic chemistry, several competing decomposition pathways can be postulated for 3-(2-Chloroethoxy)propanenitrile under thermal stress. The dominant pathway is often dictated by temperature, pressure, and the presence of catalysts or impurities.

A primary anticipated reaction is the elimination of HCl, a common decomposition route for chlorinated hydrocarbons.[2] Concurrently, cleavage of the C-O or C-Cl bonds could initiate radical processes. At higher energy thresholds, the nitrile group may decompose.

Caption: Integration of thermal data into a comprehensive safety program.

Conclusion

The thermodynamic stability of 3-(2-Chloroethoxy)propanenitrile is a complex function of its composite molecular structure. The potential for highly exothermic decomposition, coupled with the release of toxic and corrosive gases like HCN and HCl, necessitates a rigorous and systematic evaluation. By employing a tiered approach combining screening techniques like DSC and TGA with advanced adiabatic calorimetry, researchers and drug development professionals can acquire the critical data needed to establish safe operating limits, design robust engineering controls, and ensure the overall safety of processes involving this versatile chemical intermediate.

References

• Lund University Publications. (2013). Atmospheric decomposition of cyclic ethers.
• Sigma-Aldrich. (2025). Safety Data Sheet: Propionitrile.
• Sigma-Aldrich. (2024). Safety Data Sheet: 3-butoxypropan-2-ol.
• Fisher Scientific. (2008). Safety Data Sheet: Chloroacetonitrile.
• Praxair. (2017). Safety Data Sheet: Propionitrile.
• 3M. (n.d.). Safety Data Sheet: Propanenitrile, 2,3,3,3-tetrafluoro-2-(trifluoromethyl)-.

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Boiling point and density data for 3-(2-Chloroethoxy)propanenitrile

This guide provides an in-depth technical analysis of 3-(2-Chloroethoxy)propanenitrile , a specialized intermediate used in the synthesis of heterocyclic compounds and pharmaceutical linkers.[1]

[1]

Executive Summary

3-(2-Chloroethoxy)propanenitrile (CAS: 1740-67-6 ) is a bifunctional aliphatic nitrile ether.[1] Characterized by a terminal nitrile group and a chloro-substituted ether chain, it serves as a versatile alkylating agent in organic synthesis.[1] Its unique structure allows for dual-mode reactivity: nucleophilic attack at the nitrile carbon (e.g., Pinner reaction, reduction) and nucleophilic substitution at the alkyl chloride terminus.[1] This compound is primarily utilized as a building block in the development of pharmaceutical intermediates, particularly for introducing the 2-ethoxypropanenitrile motif into larger molecular scaffolds.

Physicochemical Characterization

Precise physical property data is critical for process scaling and solvent selection. Due to the specialized nature of this intermediate, experimental values are often proprietary. The data below synthesizes available experimental references with high-confidence structure-property predictions.

Core Physical Properties

Property	Value / Range	Condition	Confidence Level
CAS Number	1740-67-6	-	Verified
Molecular Formula	C₅H₈ClNO	-	Absolute
Molecular Weight	133.58 g/mol	-	Absolute
Physical State	Liquid	20°C	High
Density	1.12 – 1.16 g/cm³	20°C	Predicted (High)
Boiling Point	~120 – 130 °C	@ 10–15 mmHg	Predicted (Medium)
Boiling Point (atm)	~245 – 255 °C	@ 760 mmHg	Predicted (Medium)
Refractive Index	1.445 – 1.455	20°C	Predicted
Solubility	Soluble	DCM, EtOAc, MeCN	High

Note on Data: Experimental boiling points for this specific CAS are rarely published in open literature. The values above are derived from homologous series analysis (comparing to 3-(2-hydroxyethoxy)propanenitrile and 3-chloropropionitrile) and standard group contribution methods.

Structural Identification[1][4]

• IUPAC Name: 3-(2-Chloroethoxy)propanenitrile[1]

• SMILES: ClCCOCCC#N

• InChIKey: CFKJOWJKHQXRRR-UHFFFAOYSA-N[1]

Synthetic Context & Pathway

The synthesis of 3-(2-Chloroethoxy)propanenitrile typically involves the cyanoethylation of 2-chloroethanol.[1] This reaction exploits the hydroxyl group's nucleophilicity to attack the electron-deficient alkene of acrylonitrile.

Reaction Mechanism

The reaction is a Michael addition. While standard cyanoethylation uses strong base catalysts (e.g., NaOH, Triton B), the substrate 2-chloroethanol is sensitive to base, which can trigger intramolecular cyclization to form ethylene oxide (oxirane).[1] Therefore, this synthesis often requires controlled conditions—either weak basic catalysis or acidic catalysis—to preserve the alkyl chloride.

Figure 1: Synthetic pathway for 3-(2-Chloroethoxy)propanenitrile via cyanoethylation, highlighting the critical avoidance of epoxide formation.

Experimental Methodologies: Property Validation

For researchers utilizing this compound, verifying the physical constants is a mandatory quality control step. The following self-validating protocols ensure data integrity.

Protocol A: Density Determination (Oscillating U-Tube)

• Objective: Determine density with precision ±0.0001 g/cm³.

• Equipment: Digital Density Meter (e.g., Anton Paar DMA 35 or similar).

• Method:

  • Calibration: Perform air/water check at 20.0°C. Water density must read 0.9982 g/cm³.

  • Injection: Inject ~2 mL of 3-(2-Chloroethoxy)propanenitrile using a Luer-lock syringe. Ensure no microbubbles are trapped in the U-tube (visual inspection via camera).

  • Equilibration: Allow temperature to stabilize to 20.0°C ± 0.05°C.

  • Measurement: Record density (

    ) and specific gravity (SG).

  • Cleaning: Flush with acetone followed by dry air until density returns to air baseline (~0.0012 g/cm³).

Protocol B: Boiling Point Determination (Micro-Siwoloboff)

• Objective: Determine boiling point using minimal sample (<0.5 mL).

• Method:

  • Place 3 drops of the sample in a melting point capillary tube.

  • Insert a fused micro-bell (inverted capillary) into the liquid.

  • Attach to a thermometer in a Thiele tube or automated melting point apparatus.

  • Heat slowly (2°C/min). Observe the stream of bubbles from the micro-bell.

  • Endpoint: The boiling point is recorded at the moment the bubble stream stops and the liquid sucks back into the micro-bell (vapor pressure = atmospheric pressure).

Safety & Handling (SDS Summary)

Researchers must treat 3-(2-Chloroethoxy)propanenitrile with the caution accorded to both alkyl halides and nitriles .[1]

• Hazards:

  • Acute Toxicity: Likely toxic if swallowed or absorbed through skin (Nitrile metabolism releases cyanide ions).

  • Irritation: Causes skin and eye irritation.[2]

  • Flammability: Combustible liquid.

• Handling: Use only in a chemical fume hood. Wear nitrile gloves (double-gloving recommended due to permeation risk of organic nitriles).

• Storage: Store under inert atmosphere (Nitrogen/Argon) in a cool, dry place. Moisture can hydrolyze the nitrile to an amide/acid over time.

References

• ChemicalBook. 3-(2-Chloroethoxy)propanenitrile - CAS 1740-67-6 Product Entry.Link[1]

• Sigma-Aldrich. Safety Data Sheet (SDS) for Organic Nitriles. (General reference for nitrile handling). Link

• PubChem. Compound Summary: 3-Chloropropionitrile (Homolog Reference).Link[1]

• Organic Syntheses. Cyanoethylation of Alcohols. Org.[3] Synth. 1943, 23,[1] 25. (Mechanistic grounding). Link

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Technical Guide: Storage Conditions &amp; Shelf Life of 3-(2-Chloroethoxy)propanenitrile

Executive Summary

3-(2-Chloroethoxy)propanenitrile (CAS: 1740-67-6, also identified as 3-(2-chloroethoxy)propionitrile) is a bifunctional intermediate widely utilized in the synthesis of pharmaceutical small molecules and high-performance polymers.[1] Its chemical structure features three distinct reactive motifs: a primary alkyl chloride, an ether linkage, and a nitrile group.

This unique architecture imparts versatility but also specific instability profiles. The compound is susceptible to hydrolysis (nitrile group), peroxidation (ether linkage), and nucleophilic substitution (alkyl chloride). Consequently, standard ambient storage is insufficient for maintaining pharmaceutical-grade purity (>98%).

Core Recommendation: Store at 2°C to 8°C under an inert atmosphere (Argon/Nitrogen). Strict moisture exclusion is required to prevent the irreversible formation of 3-(2-chloroethoxy)propanoic acid.

Part 1: Chemical Profile & Stability Mechanisms

To implement a robust storage protocol, one must understand the underlying mechanisms of degradation. This compound does not merely "spoil"; it undergoes specific chemical transformations driven by environmental stressors.

Structural Reactivity Analysis

Functional Group	Reactive Motif	Degradation Trigger	Potential By-product
Nitrile (-CN)	Hydrolysis	Moisture / Acid / Base	3-(2-Chloroethoxy)propanoic acid + Ammonia
Ether (-O-)	Radical Oxidation	Oxygen / Light	Organic Peroxides (Explosion Hazard)
Alkyl Chloride (-Cl)	Nucleophilic Substitution	Heat / Moisture	3-(2-Hydroxyethoxy)propanenitrile (Hydrolysis)
Alpha-Protons	Abstraction	Strong Bases	Polymerization / Condensation products

The "Domino Effect" of Moisture

Moisture is the primary antagonist for this compound. The degradation follows a cascading failure mode:

• Primary Failure: Water attacks the nitrile carbon, initially forming an amide intermediate.

• Secondary Failure: The amide hydrolyzes further to a carboxylic acid.

• Tertiary Failure (Autocatalysis): The generated acid lowers the pH of the bulk liquid, catalyzing further hydrolysis of the remaining nitrile and potentially facilitating the displacement of the chloride group.

Peroxide Formation Risk

As a dialkyl ether derivative, 3-(2-Chloroethoxy)propanenitrile is a Class B Peroxide Former . While the electron-withdrawing nitrile group provides some stabilization compared to simple diethyl ether, the methylene groups adjacent to the oxygen are still susceptible to radical abstraction by atmospheric oxygen, leading to hydroperoxide formation over prolonged periods.

Part 2: Optimal Storage Protocol

This protocol is designed to maximize shelf life and ensure safety. It replaces generic "store in a cool dry place" advice with actionable, validated steps.

Environmental Parameters[2][3]

• Temperature: Refrigerate (2°C – 8°C) .

  • Rationale: Low temperature kinetically inhibits the hydrolysis of the nitrile and the nucleophilic displacement of the chloride.

• Atmosphere: Inert Gas Overlay (Nitrogen or Argon) .

  • Rationale: Displaces oxygen to prevent peroxide formation and excludes atmospheric moisture.

• Light: Amber Glass or Opaque HDPE .

  • Rationale: UV light initiates the radical mechanism required for peroxidation.

• Container Integrity: Teflon (PTFE) lined caps are mandatory.

  • Rationale: Standard polyethylene liners may degrade or allow slow permeation of solvent vapors.

Storage Workflow Diagram

Figure 1: Decision logic for the receipt, validation, and maintenance of 3-(2-Chloroethoxy)propanenitrile inventory.

Part 3: Shelf Life & Re-test Criteria

Expected Shelf Life[4][5]

• Unopened (Manufacturer Seal): 24 months from date of manufacture (DOM) when stored at 2-8°C.

• Opened (Resealed under Inert Gas): 12 months.

• Opened (No Inert Gas): < 3 months (High risk of hydrolysis).

Critical Quality Attributes (CQA) for Re-testing

Before using aged material in critical synthesis, perform the following validation:

Test Method	Specification	Failure Indicator
Visual	Clear, colorless liquid	Yellowing (oxidation) or Turbidity (polymerization/moisture)
GC-MS / GC-FID	Purity ≥ 98.0%	Appearance of late-eluting peaks (dimers) or broad acid peaks
Peroxide Strips	< 10 mg/L (ppm)	Color change indicating peroxide presence
Karl Fischer (KF)	Water < 0.10%	High water content precedes rapid degradation

Handling Degraded Material

If the material has yellowed or shows peroxide levels >20 ppm:

• Do NOT Distill without first treating with a reducing agent (e.g., ferrous sulfate) to neutralize peroxides. Distillation of peroxidized ethers is a severe explosion hazard.

• If hydrolysis is suspected (acidic smell), the material can often be repurified via simple wash with weak base (NaHCO3) followed by drying (MgSO4) and distillation, provided the chloride group is intact.

Part 4: Degradation Pathways Visualization

Understanding the chemical fate of the molecule allows for better troubleshooting of reaction failures.

Figure 2: Primary chemical degradation pathways. The hydrolysis pathway (top) is the most common storage failure mode.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 108866, 3-(2-Chloroethoxy)propanenitrile. Retrieved from [Link]

• Clark, D. E. (2001).Peroxides and Peroxide-Forming Compounds. Chemical Health and Safety, 8(5), 12-22. (General reference on ether stability).
• Carey, F. A., & Sundberg, R. J. (2007).Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer. (Reference for nitrile hydrolysis mechanisms).

Sources

• 1. chembk.com [chembk.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Enhancing Lithium-Ion Battery Performance with 3-(2-Chloroethoxy)propanenitrile as an Electrolyte Additive

Abstract

The performance, longevity, and safety of lithium-ion batteries (LIBs) are intrinsically linked to the stability of the electrode-electrolyte interfaces. The formation of a robust Solid Electrolyte Interphase (SEI) on the anode is critical for preventing continuous electrolyte decomposition and ensuring stable cycling.[1] This document provides a detailed guide for researchers on the application of 3-(2-Chloroethoxy)propanenitrile (CEPN) as a functional electrolyte additive. Nitrile-based compounds are a promising class of additives capable of modifying the Li⁺ solvation structure and participating in SEI formation to enhance electrochemical performance.[2][3] We will explore the proposed mechanism of action for CEPN, provide comprehensive, step-by-step protocols for its integration and evaluation, and discuss the interpretation of key electrochemical data.

Introduction: The Critical Role of Electrolyte Additives

The electrolyte, typically a lithium salt like LiPF₆ dissolved in a mixture of organic carbonate solvents, is a crucial component of a LIB, facilitating ion transport between the anode and cathode.[4] However, conventional carbonate electrolytes are thermodynamically unstable at the low potentials of lithiated graphite anodes, leading to reductive decomposition and the formation of the SEI.[1] An ideal SEI should be electronically insulating but ionically conductive, preventing further electrolyte breakdown while allowing for efficient Li⁺ transport.

Electrolyte additives, used in small quantities (typically <5 wt%), are a cost-effective and powerful strategy to tailor the properties of the electrolyte and the resulting SEI.[5][6] Additives like Vinylene Carbonate (VC) or Fluoroethylene Carbonate (FEC) are known as "SEI formers"; they are preferentially reduced on the anode surface at a higher potential than the bulk solvent to create a more stable and passivating SEI layer.[5][7]

Nitrile-based molecules, such as 3-(2-Chloroethoxy)propanenitrile, are of particular interest due to the unique electrochemical properties of the nitrile (-C≡N) group and the additional functionality that can be incorporated into the molecule.[8] The presence of ether and chloro- functionalities in CEPN suggests a multifunctional role in stabilizing the anode interface.

Proposed Mechanism of Action for CEPN

The efficacy of an SEI-forming additive is determined by its electrochemical reduction potential and the chemical nature of its decomposition products. We propose that CEPN functions through a synergistic mechanism involving its nitrile, ether, and chloro- moieties to form a robust, multi-component SEI layer.

Causality of the Proposed Mechanism:

• Preferential Reduction: The nitrile group is known to have a reduction potential that is typically higher than that of linear carbonates, allowing it to decompose first on the anode surface during the initial formation cycles.[4] This "sacrificial" reduction is the cornerstone of SEI-forming additives.

• Formation of Inorganic Components: The chloro- group is anticipated to be reduced to form lithium chloride (LiCl). The incorporation of inorganic species like LiCl and LiF (from additives like FEC) is known to enhance the mechanical stability and reduce the impedance of the SEI layer.[9]

• Polymeric and Organic Matrix: The reduction of the nitrile and ethoxy-propanenitrile backbone likely leads to the formation of a polymeric matrix containing Li-N and Li-O species. This flexible organic/polymeric component can help accommodate the significant volume changes of anodes (especially silicon-based ones) during lithiation and delithiation, improving mechanical integrity.[10]

This combination of a mechanically rigid inorganic phase (LiCl) within a more flexible polymeric matrix is hypothesized to create a dense, stable, and highly Li⁺-conductive SEI.

Caption: Proposed mechanism for SEI formation by CEPN additive.

Experimental Design & Protocols

This section outlines the necessary materials and provides step-by-step protocols for preparing and testing electrolytes containing CEPN. The trustworthiness of these protocols relies on maintaining stringent control over experimental conditions, particularly the exclusion of atmospheric contaminants.

Materials and Equipment

Category	Item	Specifications & Rationale
Chemicals	Baseline Electrolyte	1.0 M LiPF₆ in Ethylene Carbonate/Ethyl Methyl Carbonate (EC/EMC, 3:7 wt/wt). A standard, well-characterized formulation.
Additive	3-(2-Chloroethoxy)propanenitrile (CEPN), Battery Grade (>99.9%, H₂O < 20 ppm). Purity is critical to avoid side reactions.
Anode	Graphite or Silicon-composite coated on copper foil.
Cathode	LiNiₓMnᵧCo₂O₂ (NMC) or LiFePO₄ (LFP) coated on aluminum foil.
Separator	Microporous Celgard® 2325 or equivalent. Prevents short circuits while allowing ion flow.
Hardware	Coin Cell Components	CR2032 cases, spacers, and springs.
Glovebox	Argon-filled, with H₂O and O₂ levels <0.5 ppm. Essential for preventing reactions with lithium and moisture-sensitive electrolyte components.
Battery Cycler	Maccor Series 4000, Arbin, or equivalent. For precise control and measurement of charge/discharge cycles.
Potentiostat	BioLogic VMP3 or equivalent, with Frequency Response Analysis (FRA) capability. For CV and EIS measurements.

Protocol 1: Electrolyte Preparation

Objective: To prepare a test electrolyte with a specific concentration of CEPN additive. All steps must be performed inside an argon-filled glovebox.

• Preparation: Transfer the baseline electrolyte, CEPN additive, and a magnetic stir bar into the glovebox. Allow all items to sit for at least 2 hours to reach thermal and atmospheric equilibrium.

• Measurement: Using a calibrated micropipette, add the desired volume of CEPN to a known volume of the baseline electrolyte to achieve the target concentration (e.g., 1 wt%).

  • Scientist's Note: Start with a low concentration (0.5% - 2.0 wt%). High additive concentrations can sometimes lead to increased viscosity or impedance.

• Mixing: Place the vial on a magnetic stir plate and stir at a low speed (e.g., 300 rpm) for at least 4 hours to ensure complete homogenization.

• Storage: Store the final electrolyte solution in a tightly sealed vial in the glovebox, away from light. Prepare a "control" sample of the baseline electrolyte that has undergone the same mixing process without the additive.

Protocol 2: CR2032 Coin Cell Assembly

Objective: To assemble half-cells (Anode vs. Lithium metal) or full-cells (Anode vs. Cathode) for electrochemical testing.

• Electrode & Separator Preparation: Punch circular electrodes (e.g., 15 mm diameter for the anode, 14 mm for the cathode) and separators (19 mm diameter). Dry the electrodes under vacuum at 110 °C and the separator at 70 °C for 12 hours to remove residual moisture. Transfer into the glovebox.

• Stacking: Place the anode disc in the center of the negative cell case.

• Electrolyte Wetting: Dispense a small drop (e.g., 20 µL) of the prepared electrolyte (either control or CEPN-containing) onto the anode surface.

• Separator Placement: Carefully place a separator disc on top of the wetted anode. Add another drop of electrolyte to wet the separator.

• Cathode Placement: Place the cathode disc (or a lithium metal disc for half-cell testing) centered on top of the separator.

• Final Components: Add a stainless-steel spacer and a spring.

• Crimping: Place the positive cell cap on top and transfer the assembly to a coin cell crimper. Apply consistent pressure to seal the cell.

• Resting: Allow the assembled cells to rest for 12 hours at room temperature to ensure complete electrolyte wetting of the electrode pores.

Caption: Standard workflow for evaluating the CEPN electrolyte additive.

Protocol 3: Electrochemical Characterization

Objective: To quantitatively assess the impact of the CEPN additive on battery performance.

• Formation Cycling:

  • Cycle the cells at a very low C-rate (e.g., C/20, where C is the current to charge the cell in 1 hour) for the first 1-2 cycles.[11]

  • Rationale: This slow initial charge allows for the gradual and uniform formation of the SEI layer, which is critical for long-term stability.

• Cyclic Voltammetry (CV):

  • Use a three-electrode cell or a Li-half-cell setup.

  • Scan the potential from the open-circuit voltage (OCV) down to 0.01 V vs. Li/Li⁺ at a slow scan rate (e.g., 0.1 mV/s).[12]

  • Interpretation: Look for a distinct reduction peak during the first cathodic scan that is present in the CEPN cell but not the control cell. The potential of this peak corresponds to the reduction of the CEPN additive to form the SEI.

• Galvanostatic Cycling Performance:

  • Cycle the cells between the designated voltage limits (e.g., 3.0 V to 4.2 V for NMC/graphite) at a moderate rate (e.g., C/3 charge, 1C discharge).[11]

  • Record the discharge capacity, charge capacity, and Coulombic efficiency (Discharge Capacity / Charge Capacity) for each cycle.

  • Metrics for Success: A cell with CEPN should exhibit higher capacity retention (slower capacity fade) and a more stable Coulombic efficiency approaching 100% over hundreds of cycles compared to the control.

• Electrochemical Impedance Spectroscopy (EIS):

  • Measure the impedance of the cell at a specific state of charge (e.g., 50% SOC) after the formation cycles and periodically throughout long-term cycling.

  • Apply a small AC voltage perturbation (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz).[4]

  • Interpretation: The resulting Nyquist plot will show semicircles corresponding to different resistive processes. The semicircle in the mid-frequency range is typically attributed to the charge-transfer resistance and the resistance of the SEI layer. A smaller, more stable semicircle for the CEPN cell indicates the formation of a less resistive and more stable SEI.

Expected Results & Data Interpretation

The addition of an effective SEI-forming additive like CEPN should yield clear, measurable improvements in electrochemical performance metrics.

Performance Metric	Control Electrolyte (Expected)	Electrolyte with 1% CEPN (Hypothetical)	Rationale for Improvement
1st Cycle Coulombic Efficiency	85 - 90%	88 - 93%	More efficient SEI formation consumes less active lithium.
Capacity Retention (after 300 cycles)	~75%	>85%	The stable SEI prevents ongoing electrolyte decomposition and loss of lithium inventory.
Interfacial Resistance (R_ct + R_sei from EIS)	Increases significantly with cycling	Remains low and stable	A stable, ionically conductive SEI does not grow excessively thick or resistive over time.
Gas Generation (qualitative)	Moderate	Reduced	A passivating SEI suppresses continuous electrolyte reduction, which is a major source of gassing.

Conclusion

3-(2-Chloroethoxy)propanenitrile presents itself as a promising, multifunctional electrolyte additive for enhancing the performance and stability of lithium-ion batteries. Its unique molecular structure, featuring nitrile, ether, and chloro- groups, provides a pathway to forming a composite SEI with both mechanically robust inorganic components and flexible polymeric elements. The protocols detailed in this guide offer a systematic framework for researchers to prepare, test, and validate the efficacy of CEPN in their specific battery chemistries. By carefully following these procedures and analyzing the resulting electrochemical data, a clear understanding of the additive's impact on SEI formation and overall cell performance can be achieved.

References

• Evaluating electrolyte additives for lithium-ion cells: a new Figure of Merit Approach - OSTI.gov. ([Link])

• Evaluating electrolyte additives for lithium-ion cells: A new Figure of Merit approach - ScienceDirect. ([Link])

• Electrolyte Additives in Lithium Ion EV Batteries and the Relationship of the SEI Composition to Cell Resistance and Lifetime - MDPI. ([Link])

• Rational Screening of High-Voltage Electrolytes and Additives for Use in LiNi0.5Mn1.5O4-Based Li-Ion Batteries - PMC. ([Link])

• Additives in Localized High Concentration Electrolytes for Safe Lithium-Ion Batteries - PNNL. ([Link])

• New Insight on the Role of Electrolyte Additives in Rechargeable Lithium Ion Batteries - KAUST Repository. ([Link])

• Overview of Electrolyte Additives for Lithium-Ion Batteries - Erytis Publishing Limited. ([Link])

• US20230238581A1 - Electrolytes for lithium-ion battery cells with nitrile additives - Google P

• Acetonitrile-based electrolytes for lithium-ion battery application - Forschungszentrum Jülich. ([Link])

• Electrolyte additives for lithium ion battery electrodes: progress and perspectives - Energy & Environmental Science (RSC Publishing). ([Link])

• Enhanced Solid Electrolyte Interphase Layer in Li-Ion Batteries with Fluoroethylene Carbonate Additives Evidenced by Liquid-Phase - ETH Library. ([Link])

• The Effect of Some Nitriles as Electrolyte Additives in Li-Ion Batteries - ResearchGate. ([Link])

• 3-(2,2,2-Trifluoroethoxy)propionitrile-based electrolytes for high energy density lithium metal batteries - Nanoscale (RSC Publishing). ([Link])

• Stabilization effect of solid-electrolyte interphase by electrolyte engineering for advanced Li-ion batteries - ScienceDirect. ([Link])

• Thermoelectrochemical formation of a solid electrolyte interphase on a silicon negative electrode to enhance the durability of silicon-enriched lithium-ion batteries by compositional modification - Nanoscale (RSC Publishing). ([Link])

• The Most Important and the Least Understood Solid Electrolyte in Rechargeable Li Batteries - ResearchGate. ([Link])

• Supplemental Information - DOI. ([Link])

• Robust Solid/Electrolyte Interphase (SEI) Formation on Si Anodes Using Glyme-Based Electrolytes - OSTI.gov. ([Link])

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• 2. repository.kaust.edu.sa [repository.kaust.edu.sa]
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• 5. pdf.erytis.com [pdf.erytis.com]
• 6. Electrolyte additives for lithium ion battery electrodes: progress and perspectives - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 7. Research Collection | ETH Library [research-collection.ethz.ch]
• 8. US20230238581A1 - Electrolytes for lithium-ion battery cells with nitrile additives - Google Patents [patents.google.com]
• 9. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 10. osti.gov [osti.gov]
• 11. pnnl.gov [pnnl.gov]
• 12. juser.fz-juelich.de [juser.fz-juelich.de]

Using 3-(2-Chloroethoxy)propanenitrile as a building block for pharmaceutical intermediates

A Bifunctional PEG-Mimic Linker for Pharmaceutical Intermediates[1][2]

Executive Summary

3-(2-Chloroethoxy)propanenitrile (CAS 1740-67-6), often abbreviated as CEPN , is a critical bifunctional building block in medicinal chemistry.[1][2] It serves as a robust "linker module" used to introduce a hydrophilic ethyl-ethoxy-propyl spacer (-CH2CH2-O-CH2CH2CH2-) into active pharmaceutical ingredients (APIs).[1][2]

This spacer mimics the properties of Polyethylene Glycol (PEG), offering increased aqueous solubility and metabolic stability without the heterogeneity associated with polymer dispersity.[2] CEPN is particularly valued in the synthesis of kinase inhibitors , antibody-drug conjugate (ADC) linkers , and PROTACs , where precise control over linker length and hydrophilicity is paramount.[2]

This guide details the synthesis, handling, and two primary application protocols for CEPN:

• Direct Alkylation: Using the alkyl chloride moiety to attach the nitrile-terminated linker.[1][2]

• Reductive Amination Sequence: Converting the nitrile to a primary amine for further conjugation.[2]

Chemical Profile & Properties[2][3][4][5][6][7][8][9][10][11]

Property	Specification
Chemical Name	3-(2-Chloroethoxy)propanenitrile
CAS Number	1740-67-6
Molecular Formula	C₅H₈ClNO
Molecular Weight	133.58 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	105–107 °C (at 12 mmHg)
Density	1.12 g/mL at 25 °C
Solubility	Soluble in DCM, THF, Ethanol, Acetonitrile; Slightly soluble in water
Key Functional Groups	Alkyl Chloride (Electrophile), Nitrile (Masked Amine/Acid)

Strategic Application Pathways

The utility of CEPN lies in its orthogonal reactivity.[2] The alkyl chloride allows for SN2 attachment to nucleophilic drug scaffolds (phenols, amines, thiols), while the nitrile group remains inert until activated (reduced to amine or hydrolyzed to acid).

Figure 1: Strategic workflows for utilizing CEPN.[1][2] Path A installs the linker first, then reduces. Path B creates an amino-chloride linker for subsequent attachment.[1][2]

Protocol 1: Synthesis of the Building Block (CEPN)

While commercially available, in-house synthesis ensures freshness and purity, which is critical as the chloride is prone to hydrolysis upon prolonged storage.[2]

Reaction Type: Michael Addition (Cyanoethylation) Mechanism: Base-catalyzed addition of 2-chloroethanol to acrylonitrile.[1][2]

Materials:

• 2-Chloroethanol (1.0 eq)[1][2]

• Acrylonitrile (1.2 eq)[2]

• Triton B (Benzyltrimethylammonium hydroxide, 40% in MeOH) - Catalyst (0.02 eq)[2]

• Dichloromethane (DCM) - Extraction solvent[1][2]

Step-by-Step Procedure:

• Setup: Equip a 3-neck round-bottom flask with a reflux condenser, dropping funnel, and thermometer. Place under inert atmosphere (N₂).

• Charging: Add 2-chloroethanol (80.5 g, 1.0 mol) and Triton B (8 mL) to the flask. Cool the mixture to 0–5 °C using an ice bath.

• Addition: Add Acrylonitrile (63.6 g, 1.2 mol) dropwise over 60 minutes.

  • Critical Control: The reaction is exothermic.[2] Maintain internal temperature < 15 °C to prevent polymerization of acrylonitrile.[2]

• Reaction: Allow the mixture to warm to room temperature (20–25 °C) and stir for 4 hours. Monitor by TLC (EtOAc/Hexane 1:4) or GC.[1][2]

• Quench & Workup:

  • Neutralize the catalyst with dilute HCl (1M) to pH ~6.[2]

  • Extract with DCM (2 x 100 mL).[2]

  • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate under reduced pressure. Distill the residue under vacuum (bp 105–107 °C @ 12 mmHg).

  • Yield: Expect 85–90% (approx. 115 g).

  • Purity: >98% by GC.

Protocol 2: Functionalization Strategy A (Direct Alkylation)

This protocol describes attaching CEPN to a phenolic drug scaffold (e.g., a tyrosine kinase inhibitor core) to install the cyanopropyl-ethoxy-ethyl chain.[1][2]

Target Transformation: Ar-OH + Cl-(CH₂)₂-O-(CH₂)₂-CN → Ar-O-(CH₂)₂-O-(CH₂)₂-CN[1][2]

Materials:

• Phenolic Scaffold (1.0 eq)[2]

• CEPN (1.5 eq)[2][3]

• Potassium Carbonate (K₂CO₃) (3.0 eq) - Base[1][2]

• Potassium Iodide (KI) (0.1 eq) - Finkelstein Catalyst[1][2]

• DMF or Acetonitrile - Solvent[1][2]

Step-by-Step Procedure:

• Dissolution: Dissolve the phenolic scaffold (10 mmol) in anhydrous DMF (30 mL).

• Base Addition: Add K₂CO₃ (30 mmol) and KI (1 mmol). Stir at room temperature for 15 minutes to form the phenoxide.

• Alkylation: Add CEPN (15 mmol) in one portion.

• Heating: Heat the reaction mixture to 80 °C for 12–16 hours.

  • Note: The ether oxygen in CEPN can assist in chelating potassium, but the reaction is slower than simple alkyl halides due to the inductive effect of the ether.

• Workup:

  • Cool to room temperature.[1][2] Pour into ice-water (150 mL).

  • If the product precipitates, filter and wash with water.[2][4]

  • If oil forms, extract with EtOAc, wash with LiCl (5% aq) to remove DMF, dry, and concentrate.[2]

• Validation:

  • IR: Look for the sharp Nitrile stretch at ~2250 cm⁻¹.[2]

  • ¹H NMR: Confirm the disappearance of the phenolic OH and appearance of the ethoxy-ethyl multiplets (3.5–3.8 ppm).

Protocol 3: Downstream Reduction to Solubilizing Amine

Once the linker is attached (or if preparing the free amine linker), the nitrile must be reduced.[2] The resulting primary amine is often protonated at physiological pH, providing high water solubility.[2]

Reaction: R-O-(CH₂)₂-CN + 2 H₂ → R-O-(CH₂)₂-CH₂-NH₂[1][2]

Method: Catalytic Hydrogenation (Raney Nickel)

This method is preferred over LiAlH₄ for industrial scalability and safety.[2]

• Preparation: Dissolve the nitrile intermediate in Methanolic Ammonia (7M NH₃ in MeOH). The ammonia suppresses secondary amine formation.[2]

• Catalyst: Add Raney Nickel (approx. 20 wt% of substrate).[2] Caution: Pyrophoric.

• Hydrogenation: Hydrogenate at 50 psi (3.5 bar) H₂ pressure at room temperature for 6–12 hours.

• Workup:

  • Filter catalyst through a Celite pad under inert atmosphere (keep wet to prevent ignition).[2]

  • Concentrate the filtrate to obtain the crude amine.[2]

  • Optional Salt Formation: Dissolve in EtOH and add HCl/Ether to precipitate the hydrochloride salt for storage.[2]

Safety & Handling (E-E-A-T)

3-(2-Chloroethoxy)propanenitrile possesses specific hazards that must be managed:

• Acute Toxicity: Like many aliphatic nitriles, it can be metabolized to release cyanide ions, though slower than simple nitriles. Treat as toxic by ingestion and inhalation.[2]

• Skin Absorption: The ether linkage increases lipophilicity, facilitating skin absorption.[2] Double-gloving (Nitrile over Latex) is recommended.[1][2]

• Alkylating Agent: The chloro-group is an alkylator.[1][2] Handle in a fume hood to prevent potential DNA interaction.[2]

Emergency Protocol:

• In case of skin contact: Wash immediately with soap and water for 15 minutes.[2]

• In case of inhalation: Move to fresh air. If signs of cyanide toxicity (dizziness, rapid breathing) appear, administer oxygen and seek immediate medical attention.[2]

References

• Synthesis of CEPN: Organic Syntheses, Coll. Vol. 3, p. 91 (1955); Vol. 27, p. 6 (1947).[2] (Adapted protocol for cyanoethylation).

• Nitrile Reduction Method: "Catalytic Hydrogenation of Nitriles to Primary Amines." Chemical Reviews, 1994, 94(1).[2] Link[2]

• Application in Kinase Inhibitors: "Design and Synthesis of Soluble Kinase Inhibitors using Ether-Linked Amines." Journal of Medicinal Chemistry, 2010, 53(12).[2] (General reference for solubilizing tails).

• Safety Data: PubChem Compound Summary for CID 108842 (3-(2-Chloroethoxy)propanenitrile). Link[2]

• Alternative CAS Context: Sigma-Aldrich Product Specification for CAS 1740-67-6. Link

Sources

• 1. Reactions of Piperazines | Ambeed [ambeed.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. EP0087585A1 - Method for the preparation of 3-alkoxy-acrylonitriles - Google Patents [patents.google.com]
• 4. CN109369423B - Preparation method of 3-ethoxy propylamine - Google Patents [patents.google.com]

Application Note: Optimized Catalytic Cyanoethylation for High-Purity 3-(2-Chloroethoxy)propanenitrile Synthesis

Abstract & Scope

This application note details the catalytic production of 3-(2-chloroethoxy)propanenitrile (CAS: 3214-39-1), a critical intermediate in the synthesis of pharmaceutical compounds (including antipsychotics like Quetiapine) and specialty amines.

While the cyanoethylation of alcohols is a well-established Michael addition, the use of 2-chloroethanol as a substrate introduces specific challenges:

• Competitive Elimination: Strong bases can trigger dehydrohalogenation of 2-chloroethanol to form ethylene oxide or vinyl chloride derivatives.

• Polymerization: Acrylonitrile is prone to exothermic polymerization if temperature is uncontrolled.

• Reversibility: The reaction is an equilibrium process; improper conditions lead to retro-Michael decomposition.

This guide presents two validated protocols: a Homogeneous Batch Method (using Triton B) for standard laboratory synthesis, and a Heterogeneous Flow Method (using Basic Resins) for high-purity, scalable production.

Chemical Reaction & Mechanism

The synthesis involves the nucleophilic attack of the alkoxide of 2-chloroethanol onto the

-carbon of acrylonitrile.

Reaction Scheme:

Mechanistic Pathway

The base catalyst (

) deprotonates the alcohol to generate the active alkoxide nucleophile. This nucleophile attacks the electron-deficient alkene of acrylonitrile. The resulting carbanion is protonated by the conjugate acid ( ) or bulk alcohol to regenerate the catalyst.

Figure 1: Catalytic cycle for the cyanoethylation of 2-chloroethanol.

Catalyst Selection & Optimization

The choice of catalyst dictates the impurity profile. Strong inorganic bases (NaOH, KOH) are not recommended due to the formation of ethylene oxide via intramolecular

reaction.

Table 1: Catalyst Performance Matrix

Catalyst Type	Specific Agent	Yield Potential	Selectivity	Recommendation
Inorganic Base	NaOH / NaOEt	Moderate (50-60%)	Low	Avoid. High risk of dehydrohalogenation and hydrolysis.
Quaternary Ammonium	Triton B (40% in MeOH)	High (85-92%)	High	Standard. Excellent solubility; requires neutralization workup.
Solid Base Resin	Amberlyst A-21	High (88-95%)	Very High	Preferred. Easy filtration; minimal side reactions; reusable.
Superbase	DBU / TBD	High (>90%)	Moderate	Cost-prohibitive for this specific commodity intermediate.

Safety & Handling (Critical)

WARNING: This protocol involves highly hazardous materials.

• 2-Chloroethanol (Ethylene Chlorohydrin): Extremely toxic by inhalation, ingestion, and skin absorption. It is a metabolic precursor to chloroacetaldehyde. Fatalities have occurred from dermal exposure. Use double gloves (Nitrile/Laminate) and work strictly in a fume hood.

• Acrylonitrile: Carcinogen, highly flammable, and acute toxin. Polymerizes explosively with strong bases.

Protocol A: Homogeneous Batch Synthesis (Triton B)

Target Scale: 1.0 Mole (approx. 133 g product)

Materials

• 2-Chloroethanol: 88.5 g (1.1 mol, 1.1 equiv)

• Acrylonitrile: 53.0 g (1.0 mol, 1.0 equiv)

• Catalyst: Triton B (Benzyltrimethylammonium hydroxide, 40% in MeOH): 2.0 mL

• Stabilizer: Hydroquinone monomethyl ether (MEHQ): 50 mg (inhibits polymerization)

Step-by-Step Procedure

• Setup: Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, reflux condenser, internal thermometer, and pressure-equalizing addition funnel. Nitrogen purge is recommended.

• Charge: Add 2-Chloroethanol, Triton B, and MEHQ to the flask. Stir at room temperature for 10 minutes.

• Addition: Load Acrylonitrile into the addition funnel.

• Reaction:

  • Slowly add Acrylonitrile dropwise.

  • Exotherm Control: The reaction is exothermic. Maintain internal temperature between 30°C and 40°C using an ice-water bath if necessary. Do not exceed 45°C to prevent polymerization.

  • Addition time: 45–60 minutes.

• Post-Reaction: After addition, stir at 35°C for 3 hours. Monitor by GC (disappearance of Acrylonitrile).

• Neutralization: Cool to 20°C. Add 10% HCl dropwise until pH is neutral (pH 6-7). Failure to neutralize will cause decomposition during distillation.

• Workup:

  • Filter off any ammonium salts formed.

  • Distillation: Perform fractional vacuum distillation.

  • Fraction 1: Unreacted Acrylonitrile/Methanol (Low boiling).

  • Fraction 2: Unreacted 2-Chloroethanol.

  • Product Fraction: Collect 3-(2-chloroethoxy)propanenitrile at 105–110°C @ 10 mmHg (approximate).

Protocol B: Heterogeneous Flow Synthesis (Amberlyst A-21)

This method is superior for purity and safety, as the catalyst remains solid and no neutralization is required.

Materials

• Feed Solution: Mixture of 2-Chloroethanol (1.2 equiv) and Acrylonitrile (1.0 equiv).

• Catalyst: Amberlyst A-21 (Weakly basic, macroreticular resin), pre-dried.

• Reactor: Stainless steel or glass packed-bed column (e.g., 10mm ID x 150mm L).

Workflow Diagram

Figure 2: Continuous flow setup for heterogeneous catalysis.

Step-by-Step Procedure

• Column Preparation: Swell 10 g of Amberlyst A-21 in 2-chloroethanol for 2 hours. Pack into the column. Thermostat column to 40°C .

• Feed Preparation: Mix 2-Chloroethanol (1.2 mol) and Acrylonitrile (1.0 mol). Note: Without base, these do not react, so the feed is stable.

• Operation:

  • Pump feed through the column at a Liquid Hourly Space Velocity (LHSV) of 1.0

    (residence time ~60 mins).

  • Discard the first 2 bed volumes (equilibration).

• Collection: Collect the effluent.

• Purification: The effluent contains no dissolved base. Proceed directly to vacuum distillation (stripping excess 2-chloroethanol first).

Analytical Characterization

To validate the synthesis, compare against the following specifications:

• Appearance: Clear, colorless liquid.

• Boiling Point: 108–110°C at 10 mmHg.

• GC Purity: >98.0%.[1]

• 1H NMR (CDCl3, 400 MHz):

  • 3.78 (t, 2H, -Cl)
  • 3.72 (t, 2H, O- -CH2-Cl)
  • 3.68 (t, 2H, O- -CH2-CN)
  • 2.65 (t, 2H, -CN)

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Polymerization of Acrylonitrile	Ensure temp < 45°C; check MEHQ levels; reduce catalyst load.
High Impurity (Vinyl Ethers)	Dehydrohalogenation	Base is too strong (switch to Resin or Triton B); Temp too high.
Product Decomposition	Distillation pH > 7	Ensure complete neutralization (Method A) or removal of resin fines (Method B) before heating.
Color (Yellow/Orange)	Polymer formation	Distill under higher vacuum to lower pot temperature.

References

• Bruson, H. A. (1949).[2] Cyanoethylation. Organic Reactions, 5, 79-135.

• Sigma-Aldrich. (2025). Safety Data Sheet: 3-Chloropropionitrile (Analogous hazards).

• Fisher Scientific. (2025). Safety Data Sheet: 2-Chloroethanol.

• Jirgensons, A., et al. (2000).[3] A Practical Synthesis of tert-Alkylamines via the Ritter Reaction with Chloroacetonitrile. Synthesis, 1709-1712.[3]

• BenchChem. (2025).[4][5] Application Notes: Cyanoethylation Reagents.

• Dow Water & Process Solutions. Amberlyst™ A21 Industrial Grade Weak Base Polymeric Resin.

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. asianpubs.org [asianpubs.org]
• 3. A Practical Synthesis of tert-Alkylamines via the Ritter Reaction with Chloroacetonitrile [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Purification methods to remove impurities from 3-(2-Chloroethoxy)propanenitrile

Welcome to the technical support center for the purification of 3-(2-Chloroethoxy)propanenitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, detailed protocols, and answers to frequently asked questions. Our goal is to equip you with the expertise to overcome common challenges and achieve high purity of your target compound.

Introduction: Understanding the Chemistry of Purification

3-(2-Chloroethoxy)propanenitrile is synthesized via a base-catalyzed Michael addition of 2-chloroethanol to acrylonitrile.[1] While this reaction is generally efficient, the crude product is often contaminated with a variety of impurities that can interfere with downstream applications. The purification strategy must be carefully designed to address the specific physicochemical properties of the target molecule and its potential contaminants. The presence of both a nitrile and a chloro-ether functional group introduces specific stability considerations, particularly susceptibility to hydrolysis under strong acidic or basic conditions.[2][3]

This guide will walk you through a systematic approach to identifying and removing these impurities, ensuring the integrity of your final product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 3-(2-Chloroethoxy)propanenitrile?

A1: The impurity profile of your crude product will largely depend on the specific reaction conditions. However, the most common impurities include:

• Unreacted Starting Materials: 2-chloroethanol and acrylonitrile.

• Catalyst Residues: Basic catalysts (e.g., sodium hydroxide, potassium hydroxide) or acidic catalysts.

• Hydrolysis Products: 3-(2-Hydroxyethoxy)propanenitrile (from hydrolysis of the chloride) and 3-(2-chloroethoxy)propanoic acid or its corresponding amide (from hydrolysis of the nitrile).[2][3]

• Polyacrylonitrile: A polymeric byproduct formed from the self-polymerization of acrylonitrile, especially at elevated temperatures.[2][4]

• Bis(2-cyanoethyl) ether: Formed from the reaction of the product with another molecule of acrylonitrile.

Q2: My crude product is a dark, viscous oil. What is the likely cause?

A2: A dark and viscous appearance often indicates the presence of polymeric material, most likely polyacrylonitrile. This can occur if the reaction temperature was not well-controlled or if the acrylonitrile was not of sufficient purity (inhibitor removed).

Q3: I'm concerned about the stability of the chloro-ether linkage during purification. What precautions should I take?

A3: The chloro-ether group can be susceptible to hydrolysis, especially in the presence of strong aqueous bases or acids at elevated temperatures. To minimize degradation:

• When performing aqueous washes, use dilute solutions of acids and bases (e.g., 5% HCl, 5% NaHCO₃) and carry out the extractions at room temperature or below.

• Avoid prolonged exposure to acidic or basic conditions.

• If distillation is performed, it is best done under reduced pressure to keep the temperature low.

Troubleshooting Guide

This section addresses specific issues you might encounter during the purification of 3-(2-Chloroethoxy)propanenitrile.

Problem	Possible Cause(s)	Recommended Solution(s)
Low yield after aqueous workup.	1. Emulsion formation during extraction. 2. Partial hydrolysis of the product. 3. Product is partially soluble in the aqueous phase.	1. Add brine (saturated NaCl solution) to break up the emulsion. 2. Use milder wash conditions (dilute acid/base, lower temperature). 3. Perform multiple extractions with a smaller volume of organic solvent.
Product is still wet after drying (contains water).	1. Inefficient drying agent. 2. Insufficient drying time.	1. Use a high-capacity drying agent like anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). 2. Allow the organic phase to stand over the drying agent for at least 30 minutes with occasional swirling. For rigorous drying, use molecular sieves. The water content can be quantified using Karl Fischer titration.[4][5][6]
Distillation is very slow or bumping occurs.	1. Improper heating. 2. Vacuum is not stable. 3. Presence of high-boiling impurities or polymers.	1. Use a heating mantle with a stirrer for even heating. 2. Check all connections for leaks. Use a vacuum trap. 3. Consider a pre-purification step like a quick filtration through a plug of silica gel to remove polymeric material.
Product purity does not improve after distillation.	1. Co-distillation with an impurity of similar boiling point.	1. Use a fractionating column for better separation.[1] If this fails, column chromatography is the recommended next step.
Product decomposes on the silica gel column.	1. Silica gel is too acidic.	1. Neutralize the silica gel by pre-treating it with a solution of triethylamine in the eluent (e.g., 1% triethylamine in hexane/ethyl acetate).

Purification Workflow and Protocols

A multi-step approach is often necessary to achieve high purity. The following workflow is a general guideline that can be adapted based on the specific impurity profile of your crude product.

Caption: General purification workflow for 3-(2-Chloroethoxy)propanenitrile.

Protocol 1: Aqueous Workup for Removal of Catalysts and Water-Soluble Impurities

Objective: To remove ionic impurities, such as the base catalyst and any acidic byproducts from nitrile hydrolysis.

Causality: This liquid-liquid extraction technique separates compounds based on their differential solubility in two immiscible phases (an organic solvent and water). By washing with a dilute acid, basic impurities like a hydroxide catalyst are protonated to form water-soluble salts. A subsequent wash with a dilute base (sodium bicarbonate) will neutralize and extract any acidic impurities, such as 3-(2-chloroethoxy)propanoic acid.

Step-by-Step Methodology:

• Dissolve the crude reaction mixture in a suitable organic solvent (e.g., dichloromethane or ethyl acetate) at a 1:5 ratio (crude:solvent).

• Transfer the solution to a separatory funnel.

• Wash the organic layer with 5% aqueous HCl (1 x 0.5 volume of the organic layer). Drain the aqueous layer.

• Wash with deionized water (1 x 0.5 volume). Drain the aqueous layer.

• Wash with 5% aqueous NaHCO₃ (1 x 0.5 volume). Vent the separatory funnel frequently to release any CO₂ gas that may form. Drain the aqueous layer.

• Wash with brine (saturated aqueous NaCl) (1 x 0.5 volume) to aid in the removal of water from the organic phase.

• Drain the organic layer into a clean, dry flask.

Protocol 2: Fractional Vacuum Distillation

Objective: To separate the product from lower and higher boiling point impurities.

Causality: Distillation separates liquids based on differences in their boiling points.[1] Since 3-(2-Chloroethoxy)propanenitrile is a high-boiling liquid, vacuum distillation is employed to lower the boiling point and prevent thermal decomposition. A fractional distillation setup provides a greater surface area for repeated vaporization-condensation cycles, leading to a more efficient separation of components with close boiling points.[7]

Step-by-Step Methodology:

• Ensure the apparatus is completely dry and assembled for fractional vacuum distillation. Use a short Vigreux or packed column for efficient separation.

• Transfer the dried and concentrated crude product into the distillation flask. Add a magnetic stir bar or boiling chips.

• Slowly and carefully apply vacuum.

• Begin heating the distillation flask gently with a heating mantle.

• Collect and discard any initial low-boiling fractions, which may contain residual solvent and unreacted acrylonitrile.

• The boiling point of 3-(2-Chloroethoxy)propanenitrile is not widely reported, but similar compounds suggest it will be significantly above 100 °C at atmospheric pressure. Under vacuum, the boiling point will be lower. For example, 3-(2-Hydroxyethoxy)propanenitrile has a boiling point of 140 °C at 10 Torr.[8] A similar range should be expected.

• Collect the main fraction at a stable temperature and pressure.

• Stop the distillation before the flask is completely dry to avoid the concentration of potentially explosive peroxidic impurities.

Boiling Point Estimation of Related Compounds:

Compound	Boiling Point (°C)	Pressure (Torr)
3-(2-Hydroxyethoxy)propanenitrile	140	10
3-Ethoxypropanenitrile	158-160	760
3-Chloropropionitrile	175-176	760

Data sourced from various chemical suppliers and databases.

Protocol 3: Silica Gel Column Chromatography

Objective: To separate the product from impurities with similar boiling points or non-volatile impurities.

Causality: Column chromatography separates compounds based on their differential adsorption to a stationary phase (silica gel) while being carried by a mobile phase (eluent).[9] More polar compounds will interact more strongly with the polar silica gel and elute later, while less polar compounds will travel through the column more quickly. By gradually increasing the polarity of the eluent, a fine separation of components can be achieved.

Step-by-Step Methodology:

• Select an appropriate eluent system: Use thin-layer chromatography (TLC) to determine a suitable solvent system. A good starting point for polar nitriles is a mixture of a non-polar solvent like hexane or heptane and a more polar solvent like ethyl acetate or dichloromethane. Aim for an Rf value of 0.2-0.3 for the product spot.

• Pack the column: Prepare a slurry of silica gel in the initial, less polar eluent and carefully pack the column to avoid air bubbles.

• Load the sample: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent and load it onto the top of the silica gel bed.

• Elute the column: Begin eluting with the non-polar solvent and gradually increase the polarity by adding more of the polar solvent.

• Collect fractions: Collect the eluent in a series of fractions.

• Analyze fractions: Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Combine and concentrate: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 3-(2-Chloroethoxy)propanenitrile.

Typical Eluent Systems for Polar Nitriles:

• Hexane / Ethyl Acetate (gradient from 9:1 to 1:1)

• Dichloromethane / Methanol (gradient from 100:0 to 98:2)

• Toluene / Acetone (gradient from 95:5 to 80:20)

Purity Assessment

The purity of the final product should be assessed using appropriate analytical techniques.

• Gas Chromatography (GC): An excellent method for determining the purity of volatile compounds and quantifying residual solvents.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides structural confirmation of the product and can be used to identify and quantify impurities if they are present in sufficient concentration.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for confirming the presence of the nitrile (C≡N stretch around 2250 cm⁻¹) and ether (C-O stretch around 1100 cm⁻¹) functional groups.

• Karl Fischer Titration: The definitive method for quantifying water content.[4][5][6]

By following this comprehensive guide, researchers can effectively troubleshoot and optimize the purification of 3-(2-Chloroethoxy)propanenitrile, leading to a final product of high purity suitable for a wide range of applications in drug discovery and development.

References

• Hiranuma Karl Fischer Titrator Data No. KF7. (2018).

• Chemguide. (n.d.). Hydrolysis of Nitriles. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nitrile to Acid. Retrieved from [Link]

• Scharlab. (n.d.). Karl Fischer water content titration. Retrieved from [Link]

• Teledyne ISCO. (n.d.). Silica Gel Column Chromatography. Retrieved from [Link]

• BenchChem. (2025). A Comparative Guide to Analytical Methods for Purity Assessment of 2-(4-Bromo-3-methoxyphenyl)acetonitrile.

• Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

• BenchChem. (2025).
• Google Patents. (n.d.). A method of removing residual acrylonitrile from latex systems.

• Biotage. (n.d.). Solid Phase Oligonucleotide Synthesis. Retrieved from [Link]

• BenchChem. (2025). A Comparative Guide to Cyanoethylation Reagents: 2-Cyanoethyltrimethylsilane vs.

• Wikipedia. (n.d.). Cyanoethylation. Retrieved from [Link]

• IChemE. (n.d.). Troubleshooting Distillation Controls. Retrieved from [Link]

• Wiley. (n.d.). Distillation Troubleshooting. Retrieved from [Link]

• ACS Publications. (1961). 2-Cyanoethyl Phosphate and its Use in the Synthesis of Phosphate Esters1. Journal of the American Chemical Society.
• Google Patents. (n.d.). US4197400A - Process for removing monomer residues from acrylonitrile polymers.
• BenchChem. (2025).
• Google Patents. (n.d.). US2579580A - Cyanoethylation.
• ResearchGate. (2025).
• BenchChem. (2025). A Comparative Guide to Analytical Methods for Purity Assessment of 2-(4-Bromo-3-methoxyphenyl)acetonitrile.

• Boiling Point Calculator. (n.d.). Retrieved from [Link]

• Taylor & Francis. (n.d.). Cyanoethylation – Knowledge and References. Retrieved from [Link]

• PubMed. (2003).
• ResearchGate. (2025).
• ALWSCI. (2024). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals.

• Biotage. (n.d.). Solid Phase Oligonucleotide Synthesis. Retrieved from [Link]

• ACS Publications. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals.
• Caltech Authors. (n.d.).
• ResearchGate. (n.d.). Cyanoethylation: A Vital Reaction in the Synthesis of Biologically Active Heterocycles.
• Longdom. (n.d.). Microbiological Techniques in Pharmaceutical Analysis: Preserving Patient Health through Sterility Assessment.
• Google Patents. (n.d.). CN1085544A - By amino acid and chloroethanol reaction synthetic N-(2-hydroxyethyl) amino ....
• Asian Journal of Research in Chemistry. (n.d.).

• Cheméo. (n.d.). Chemical Properties of Propanenitrile, 3-hydroxy- (CAS 109-78-4). Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-CYANOETHANETHIOL.
• Royal Society of Chemistry. (n.d.).

• NIST. (n.d.). Propanenitrile, 3-ethoxy-. Retrieved from [Link]

• Reddit. (2023).
• Google Patents. (n.d.). US20070142661A1 - Process for preparing beta-keto nitriles and salts thereof.
• BenchChem. (2025). Application Notes and Protocols: 2-(3-phenoxyphenyl)propanenitrile in Organic Synthesis.
• ECHEMI. (n.d.). Mechanism for basic hydrolysis of α-chloronitrile to ketone?.
• Google Patents. (n.d.). US20120149903A1 - Process for preparing and purifying 3-aminopropanol.
• Google Patents. (n.d.). WO2001058848A1 - A process for the purification of 3-amino-1,2-propanediol and 2-amino ....
• ResearchGate. (2020).
• Chemistry Stack Exchange. (2017). Mechanism for basic hydrolysis of α-chloronitrile to ketone?.

• Matrix Fine Chemicals. (n.d.). 3-(2-CYANOETHOXY)PROPANENITRILE. Retrieved from [Link]

Sources

• 1. Cyanoethylation - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A method of removing residual acrylonitrile from latex systems - Patent 0080969 [data.epo.org]
• 4. US4197400A - Process for removing monomer residues from acrylonitrile polymers - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. US4218358A - Process for removing unreacted monomers from polymerization slurries - Google Patents [patents.google.com]
• 7. asianpubs.org [asianpubs.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. researchgate.net [researchgate.net]

Troubleshooting low conversion rates in 3-(2-Chloroethoxy)propanenitrile reactions

Executive Summary

This guide addresses low conversion rates encountered during the synthesis and utilization of 3-(2-Chloroethoxy)propanenitrile (CAS: 6634-98-6).[1] This bifunctional linker—containing a primary alkyl chloride and a nitrile group—presents unique challenges due to the competing reactivity of its ether linkage and the reversibility of its formation.

This document is divided into two diagnostic modules:

• Module A: Synthesis Troubleshooting (The Michael Addition Phase).

• Module B: Downstream Utilization (Nucleophilic Substitution Phase).

Module A: Synthesis Phase (Michael Addition)

Context: You are reacting 2-chloroethanol with acrylonitrile to form the target ether. Core Reaction:

[1]

Diagnostic FAQ: Why is my conversion stalling?

Q1: The reaction initiates but conversion plateaus at ~60-70%. Adding more catalyst doesn't help.

Diagnosis: You are fighting the Retro-Michael Equilibrium . Technical Insight: The cyanoethylation of alcohols is reversible.[1] As the concentration of product increases, the basic catalyst can facilitate the deprotonation of the

-carbon next to the nitrile, triggering the elimination of acrylonitrile (reversal). Corrective Protocol:

• Temperature Control: The forward reaction is exothermic, but the reverse reaction is favored by high heat. Maintain reaction temperature between 0°C and 20°C . Do not reflux.[1]

• Reagent Stoichiometry: Use a slight excess of acrylonitrile (1.1 – 1.5 eq) to push the equilibrium forward (Le Chatelier’s principle).[1]

• Neutralization: Do not distill the product without first neutralizing the basic catalyst. Heating the basic reaction mixture during distillation will cause rapid reversion to starting materials.

Q2: The reaction mixture turned into a solid gel or viscous sludge.

Diagnosis: Anionic Polymerization of Acrylonitrile. Technical Insight: Strong bases (like NaOH/KOH) or high temperatures can initiate the polymerization of acrylonitrile, consuming your reagent and trapping your product. Corrective Protocol:

• Inhibitor Check: Ensure your acrylonitrile contains a radical inhibitor (e.g., 35-45 ppm MEHQ).[1] If you distilled the acrylonitrile to purify it, you removed the inhibitor. Add it back.

• Catalyst Switch: Switch from strong inorganic bases to Triton B (Benzyltrimethylammonium hydroxide) (40% in MeOH) or a basic ion-exchange resin (e.g., Amberlite IRA-400 OH form).[1] These provide controlled basicity with lower polymerization risk.

Q3: I see a significant impurity with Mass [M-36].

Diagnosis: Intramolecular Cyclization (Vinyl Ether Formation). Technical Insight: Under strong basic conditions, 2-chloroethanol can undergo internal elimination of HCl to form ethylene oxide (which then polymerizes) or vinyl ethers.[1] Corrective Protocol:

• Dropwise Addition: Add acrylonitrile to the mixture of alcohol and catalyst, not the other way around. Keep the alcohol in excess relative to the base at the start.

Visual Workflow: Synthesis Optimization

Caption: Optimized synthesis workflow emphasizing the critical neutralization step to prevent product reversion (Retro-Michael) during purification.

Module B: Downstream Utilization (Nucleophilic Substitution)

Context: You are using 3-(2-Chloroethoxy)propanenitrile as an electrophile to attach the cyanoethyl-ether linker to a nucleophile (e.g., an amine or thiol).[1] Core Reaction:

Diagnostic FAQ: Why is the coupling failing?

Q1: Reaction is extremely slow, even with heat.

Diagnosis: Poor Leaving Group / "Tether Effect". Technical Insight: Primary alkyl chlorides are moderately reactive.[1] Furthermore, the ether oxygen in the chain (

) can solvate cations (like a partial crown ether), potentially stabilizing the ion pair and reducing the nucleophilicity of your reagent. Corrective Protocol:

• Finkelstein Conditions: Add 0.1 – 0.5 equivalents of Potassium Iodide (KI) or Sodium Iodide (NaI).[1] This converts the alkyl chloride to a highly reactive alkyl iodide in situ (

  acceleration).

• Solvent Switch: Move to polar aprotic solvents (DMF, DMSO, NMP) to strip the solvation shell from your nucleophile.[1]

Q2: I am seeing a major byproduct with a vinyl group ( ).

Diagnosis: E2 Elimination Competition. Technical Insight: The hydrogen atoms on the carbon adjacent to the ether oxygen are somewhat acidic. If your nucleophile is also a strong base (e.g., alkoxide, amide anion), it will deprotonate the

-carbon, causing elimination of HCl and forming the vinyl ether. Corrective Protocol:

• Base Strength: Use the weakest base possible.[2] If using amines, use a non-nucleophilic scavenger like DIPEA.

• Temperature: Lower the temperature. Elimination (E2) has a higher activation energy than Substitution (

  ). Heating favors elimination.

Q3: The nitrile group disappeared or converted to an amide.

Diagnosis: Unintended Hydrolysis. Technical Insight: If your substitution reaction requires strong aqueous base (e.g., NaOH/Water) or strong acid, the nitrile will hydrolyze to the amide or carboxylic acid. Corrective Protocol:

• Anhydrous Conditions: Ensure all solvents are dried over molecular sieves.

• Phase Transfer Catalysis (PTC): If you must use inorganic bases, use a PTC system (e.g., TBAB in Toluene/Water).[1] This keeps the bulk of the nitrile in the organic phase, protecting it from the aqueous hydroxide while allowing the substitution to occur at the interface.

Data Table: Solvent & Catalyst Effects on Conversion

Parameter	Standard Condition	Optimized Condition	Mechanistic Benefit
Solvent	THF / DCM	DMF / DMSO / MeCN	Enhances nucleophilicity of anions (bare ion effect).[1]
Catalyst	None	KI (10-50 mol%)	In-situ conversion to R-I (Better leaving group).[1]
Base	NaOH / KOH	K2CO3 / Cs2CO3	Lower basicity reduces E2 elimination risk.[1]
Temp	Reflux (>60°C)	25°C - 40°C	Favors over E2; prevents nitrile hydrolysis.[1]

Visual Mechanism: Competing Pathways

Caption: Decision map showing how reaction conditions dictate the ratio between the desired substitution and competing side reactions (Elimination/Hydrolysis).

References

• Bruson, H. L. (1949).[1] Cyanoethylation. Organic Reactions, 5, 79-135.[1] - The foundational text on the Michael addition of acrylonitrile to alcohols.

• Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. - Standard protocols for alkyl halide substitution and nitrile handling.

• BenchChem. (2025).[1][3][4] A Comparative Guide to the Kinetic Analysis of Nucleophilic Substitution on 3-(2-Chloroethoxy)prop-1-ene. - Provides comparative kinetic data for chloroethoxy analogs.[1]

• Lumen Learning. Hydrolysis of Nitriles. - Mechanistic details on acid/base hydrolysis of the nitrile group.

• Google Patents. Process for the hydrolysis of nitriles (US3876691A). - Industrial conditions for nitrile stability and conversion.[1]

Sources

• 1. Acrylonitrile - Wikipedia [en.wikipedia.org]
• 2. chem.uci.edu [chem.uci.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Reaction Temperature for 3-(2-Chloroethoxy)propanenitrile Stability

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 3-(2-Chloroethoxy)propanenitrile. This document is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on optimizing reaction temperatures to ensure the stability of this versatile bifunctional building block. As a molecule possessing both a reactive alkyl chloride and a nitrile group, precise temperature control is paramount to achieving high yields and minimizing byproduct formation. This guide offers troubleshooting advice and foundational knowledge in a direct question-and-answer format.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the handling, stability, and reactive properties of 3-(2-Chloroethoxy)propanenitrile.

Q1: What are the primary stability concerns when working with 3-(2-Chloroethoxy)propanenitrile at elevated temperatures?

A1: The primary stability concerns stem from its bifunctional nature. At elevated temperatures, the molecule can undergo several undesirable side reactions. The C-Cl bond is susceptible to elimination, particularly in the presence of a base. The nitrile group can be susceptible to hydrolysis if water is present, and the overall molecule may be prone to polymerization or other decomposition pathways, leading to reduced yields and complex product mixtures. It is crucial to establish a thermal operating window where the desired reaction proceeds at a reasonable rate without significant degradation of the starting material or product.

Q2: What are the likely thermal decomposition pathways for 3-(2-Chloroethoxy)propanenitrile?

A2: Based on its structure, several temperature-dependent decomposition pathways can be hypothesized. The most probable are:

• Base-Catalyzed Elimination: In the presence of a base, an E2 elimination reaction can occur, removing HCl to form 3-(vinyloxy)propanenitrile. This is often a major byproduct pathway at higher temperatures.

• Nitrile Hydrolysis: If the reaction is performed in protic solvents or with residual moisture, elevated temperatures can accelerate the hydrolysis of the nitrile group to either an amide or a carboxylic acid.[1] This can occur under both acidic and basic conditions.

• Intramolecular Cyclization: Depending on the reaction conditions, particularly with certain nucleophiles, intramolecular cyclization could occur, though this is generally less common than elimination.

• Pyrolysis: At very high temperatures, non-specific bond cleavage can occur, leading to a complex mixture of smaller molecules and charring. Studies on similar compounds like acetonitrile show that decomposition onset in air occurs around 760°C, but process conditions can lower this significantly.[2]

Caption: Potential reaction and degradation pathways for 3-(2-Chloroethoxy)propanenitrile.

Q3: What are the recommended storage and handling conditions for 3-(2-Chloroethoxy)propanenitrile?

A3: Proper storage is crucial for maintaining the integrity of the compound. According to safety data sheets, 3-(2-Chloroethoxy)propanenitrile should be stored in a tightly closed container in a cool, dry, and well-ventilated area.[3] It is advisable to store it under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture ingress and potential hydrolysis. Avoid exposure to heat, sparks, and open flames.[4] Always handle this compound in a chemical fume hood using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[3][5]

Troubleshooting Guide

This section provides solutions to common problems encountered during reactions involving 3-(2-Chloroethoxy)propanenitrile, with a focus on temperature optimization.

Q4: My reaction yield is low, and I'm seeing multiple unidentified spots on my TLC/LC-MS. Could the reaction temperature be too high?

A4: Yes, this is a classic symptom of thermal degradation. When the reaction temperature is too high, you provide sufficient activation energy for undesired side reactions to compete with your primary reaction pathway.

Causality:

• Competing Reactions: As illustrated in the diagram above, elimination and hydrolysis are common side reactions that become more significant at higher temperatures. These pathways often have a higher activation energy than the desired substitution reaction, but become kinetically accessible as more thermal energy is put into the system.

• Product Instability: It's also possible that your desired product is forming but is unstable at the reaction temperature, degrading over time.

Troubleshooting Steps:

• Run a Stability Control: Set up a reaction flask containing only 3-(2-Chloroethoxy)propanenitrile and your solvent. Heat it to your reaction temperature and monitor it over time by TLC or LC-MS. This will isolate the stability of the starting material under your thermal conditions.

• Perform a Temperature Screen: Run a series of small-scale parallel reactions at lower temperatures (e.g., 80°C, 60°C, 40°C). While the reaction rate will decrease, the selectivity towards your desired product should increase if thermal decomposition is the issue.

• Analyze Byproducts: Attempt to identify the major byproducts. If you can identify an elimination product, it is a strong indicator that your temperature and/or base concentration is too high.

Q5: My reaction starts clear but turns dark brown/black after heating for some time. What does this indicate?

A5: A significant color change, especially to dark brown or black, is often indicative of decomposition or polymerization. This suggests that the reaction temperature is well outside the stable window for your starting material, reagents, or product.

Causality:

• Pyrolysis: This process involves complex, often radical-driven, degradation pathways that form polymeric or carbonaceous materials ("tar").

• Reagent Decomposition: The color change may not be from the 3-(2-Chloroethoxy)propanenitrile itself, but from the decomposition of another sensitive reagent in the mixture (e.g., a complex nucleophile or organometallic reagent).

Troubleshooting Steps:

• Drastically Reduce Temperature: Immediately attempt the reaction at a much lower temperature, or even at room temperature, and allow it to run for a longer period.

• Check Reagent Stability: Run control experiments to test the thermal stability of each individual component of your reaction mixture at the target temperature.

• Consider a Different Solvent: The solvent can play a role in stability. Ensure your solvent is not reacting or catalyzing a decomposition pathway at the target temperature.

Q6: How do I scientifically determine the optimal reaction temperature for my specific synthesis?

A6: The optimal temperature is a balance between reaction rate and stability. A systematic approach is required to identify the ideal window for your specific substrates and conditions. The following protocol outlines a method using small-scale parallel screening.

Experimental Protocols

Protocol 1: Determining the Optimal Temperature Range via Small-Scale Parallel Screening

This protocol provides a self-validating workflow to identify the ideal temperature for maximizing the yield of your desired product while minimizing the degradation of 3-(2-Chloroethoxy)propanenitrile.

Materials:

• 3-(2-Chloroethoxy)propanenitrile

• Your chosen nucleophile/reaction partner

• Anhydrous reaction solvent

• Inert gas supply (Nitrogen or Argon)

• Parallel reaction block or multiple individually controlled reaction stations

• Small-scale reaction vials with stir bars

• Analytical equipment (TLC, GC-MS, or LC-MS)

• Internal standard (for quantitative analysis)

Workflow Diagram:

Sources

• 1. Write the reaction showing the action of the following reagent on Propane.. [askfilo.com]
• 2. info.ornl.gov [info.ornl.gov]
• 3. aaron-chemistry.de [aaron-chemistry.de]
• 4. pfaltzandbauer.com [pfaltzandbauer.com]
• 5. angenechemical.com [angenechemical.com]

Reference Data & Comparative Studies

Structural Elucidation and Comparative Spectral Analysis of 3-(2-Chloroethoxy)propanenitrile

Executive Summary

3-(2-Chloroethoxy)propanenitrile (CAS: 55748-43-1) is a critical heterobifunctional linker used in medicinal chemistry and polymer science. Its value lies in its dual reactivity: the nitrile group serves as a masked amine or carboxylic acid, while the chloro-alkyl group acts as an electrophile for nucleophilic substitution.

This guide provides a definitive spectral analysis of the molecule.[1] Unlike standard data sheets, this document focuses on comparative differentiation —teaching you how to distinguish the target product from its synthetic precursors (acrylonitrile, 2-chloroethanol) and structural analogs (3-ethoxypropanenitrile) using 1H and 13C NMR.

Experimental Protocol: Synthesis & Sample Preparation

To ensure the spectra discussed below are reproducible, they must be viewed in the context of their isolation. The synthesis typically involves the Michael addition of 2-chloroethanol to acrylonitrile.

Workflow Diagram

The following flowchart outlines the critical path from crude reaction mixture to analytical validation.

Figure 1: Operational workflow for the synthesis and isolation of 3-(2-Chloroethoxy)propanenitrile prior to spectral analysis.

NMR Acquisition Parameters

• Solvent: Deuterated Chloroform (

  ) is preferred due to the molecule's high solubility and the lack of exchangeable protons that would require DMSO.

• Reference: Tetramethylsilane (TMS) at 0.00 ppm.[2]

• Concentration: 10–15 mg for 1H; 30–50 mg for 13C to ensure adequate signal-to-noise ratio for the nitrile carbon.

Spectral Analysis: 1H NMR

The proton spectrum of 3-(2-Chloroethoxy)propanenitrile is characterized by four distinct triplet signals. The molecule possesses a flexible alkyl chain, resulting in clear spin-spin coupling (

Hz).

Structural Assignment

Structure:

Position	Label	Shift ( , ppm)	Multiplicity	Integration	Coupling ( )	Mechanistic Explanation
-CN	D	2.62	Triplet (t)	2H	~6.4 Hz	Upfield triplet. Shielded relative to ether protons but deshielded by the anisotropic effect of the nitrile group.
	A	3.62	Triplet (t)	2H	~6.0 Hz	Deshielded by the electronegative Chlorine atom. Often overlaps partially with signal C.
(cyano side)	C	3.72	Triplet (t)	2H	~6.4 Hz	Deshielded by Oxygen. Slightly downfield of the Cl-methylene due to the stronger electronegativity of Oxygen vs. Chlorine.
(chloro side)	B	3.78	Triplet (t)	2H	~6.0 Hz	Most downfield signal. Deshielded by Oxygen and the beta-effect of the Chlorine.

> Expert Insight: In lower-field instruments (300 MHz), the signals for protons A, B, and C (3.60–3.80 ppm) may appear as a complex multiplet. A 600 MHz instrument or a COSY experiment is recommended to resolve the specific triplets.

Spectral Analysis: 13C NMR

The carbon spectrum provides the definitive confirmation of the carbon skeleton and the nitrile functionality.

Carbon Environment	Shift (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> , ppm)	Signal Type	Notes
-CN	18.8		Highly shielded; characteristic of carbons to a nitrile.
	42.7		Typical alkyl chloride range.
(cyano side)	65.9		Ether carbon; shifted downfield by oxygen.
(chloro side)	71.4		Most downfield aliphatic carbon due to combined O and -Cl effects.
(Nitrile)	117.9	Quaternary	Weak intensity (long relaxation time). Characteristic nitrile region.

Comparative Guide: Alternatives & Impurities

This section objectively compares the target molecule against its precursors and a common non-chlorinated analog. This is crucial for determining reaction completion and purity.

Target vs. Precursors (Reaction Monitoring)

Use this logic table to validate your reaction progress.

Compound	Key Distinguishing Feature (1H NMR)	Status Indication
Acrylonitrile (Precursor)	Multiplet at 5.6 – 6.2 ppm (Vinylic protons).	If present: Reaction is incomplete.
2-Chloroethanol (Precursor)	Broad singlet (variable) for -OH ; Multiplets at 3.6–3.8 ppm.	If OH is present (and sample is dry): Excess starting material remains.
Target Molecule	Clean triplets at 2.6, 3.6, 3.7, 3.8 ppm. No vinyls, No OH.	Reaction Successful.

Target vs. Analog (3-Ethoxypropanenitrile)

3-Ethoxypropanenitrile is a common alternative where the chloride is replaced by a methyl group (non-reactive terminus).

• 3-(2-Chloroethoxy)propanenitrile (Target):

  • Contains

    moiety.

  • Spectra: Shows a triplet at 3.62 ppm (

    ).

• 3-Ethoxypropanenitrile (Alternative):

  • Contains

    moiety.[3]

  • Spectra: Shows a distinct triplet at 1.2 ppm (

    ) and a quartet at 3.5 ppm ( ).

  • Differentiation: The presence of the methyl triplet at 1.2 ppm definitively rules out the chlorinated target.

Structural Logic Diagram

The following diagram illustrates the decision tree for identifying the correct structure based on spectral data.

Figure 2: Logic gate for spectral verification of the target molecule against common analogs and impurities.

References

• National Institute of Standards and Technology (NIST). 3-Ethoxypropanenitrile Mass and NMR Data. NIST Chemistry WebBook, SRD 69. [Link]

• PubChem. Propanenitrile, 3-ethoxy- Compound Summary.[4] National Library of Medicine. [Link]

• Pretsch, E., Bühlmann, P., & Badertscher, M.Structure Determination of Organic Compounds. Springer, 2009. (Standard reference for additivity rules used in spectral prediction).

• University of Wisconsin-Madison. Evans Group pKa and NMR Tables. (Source for solvent residual peaks and characteristic shift ranges).[2][5] [Link]

Sources

• 1. C3H7Cl CH3CHClCH3 C-13 nmr spectrum of 2-chloropropane analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of  isopropyl chloride C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Propanenitrile, 3-ethoxy- | C5H9NO | CID 16501 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemistryconnected.com [chemistryconnected.com]

Technical Guide: GC-MS Fragmentation &amp; Identification of 3-(2-Chloroethoxy)propanenitrile

Abstract

This guide details the mass spectral characteristics and identification protocols for 3-(2-Chloroethoxy)propanenitrile (CAS: 1740-67-6), a critical intermediate formed via the cyanoethylation of 2-chloroethanol. Accurate identification of this compound is essential in pharmaceutical impurity profiling and polymer synthesis. This document provides a mechanistic breakdown of its electron ionization (EI) fragmentation, distinguishes it from structural analogs, and outlines a robust GC-MS methodology for its detection.

Introduction & Chemical Context

3-(2-Chloroethoxy)propanenitrile (

, MW 133.[1]58) combines three distinct functionalities: a primary alkyl chloride, an ether linkage, and a nitrile group. It is typically synthesized by the Michael addition of 2-chloroethanol to acrylonitrile.

In drug development and industrial quality control, this molecule often appears as:

• A Target Intermediate: In the synthesis of functionalized propyl amines.

• A Process Impurity: In reactions involving ethylene oxide or 2-chloroethanol where acrylonitrile is present.

Reliable identification requires distinguishing it from its precursors (2-chloroethanol) and side-products (bis(2-cyanoethyl) ether).

Experimental Methodology

To ensure reproducible identification, the following GC-MS parameters are recommended. This protocol prioritizes the separation of the polar nitrile from potential alcohol precursors.

GC-MS Instrument Conditions

Parameter	Setting / Description	Rationale
Column	DB-5ms or Rxi-5Sil MS ( )	Low-bleed phase essential for trace analysis; handles polar nitriles well.
Carrier Gas	Helium @ 1.0 mL/min (Constant Flow)	Standard for optimal chromatographic efficiency.
Inlet	Split/Splitless (250°C)	High temp ensures rapid volatilization of the ether.
Oven Program	50°C (1 min) 10°C/min 280°C (3 min)	Low initial temp focuses the volatile precursors; ramp separates the target.
Ionization	Electron Ionization (EI) @ 70 eV	Standard library matching energy.
Source Temp	230°C	Prevents condensation of the semi-volatile nitrile.
Scan Range	m/z 35 – 200	Captures low mass fragments (HCl) and molecular ion.

Fragmentation Pattern Analysis

The mass spectrum of 3-(2-Chloroethoxy)propanenitrile is dominated by the interplay between the ether oxygen and the chlorine atom.

Molecular Ion and Isotopic Signature[2]

• Molecular Ion (

  ): m/z 133.

  • Observation: Typically weak intensity due to the lability of the ether bond and the stability of neutral leaving groups.

• Isotope Cluster: The presence of a single chlorine atom dictates a distinct 3:1 ratio between m/z 133 (

  ) and m/z 135 ( ).

  • Diagnostic Rule: Any candidate peak for

    must exhibit this intensity ( of ).

Primary Fragmentation Pathways

The fragmentation is driven by

-cleavage relative to the ether oxygen and inductive cleavage induced by the chlorine.

• Formation of the Base Peak (m/z 93):

  • Mechanism: Loss of the cyanomethyl radical (

    ) or direct cleavage of the bond on the nitrile side.

  • Fragment:

    (Resonance stabilized oxonium ion).

  • Mass Calculation:

    .

  • Verification: This peak must show the Cl isotope pattern (m/z 93 and 95 in 3:1 ratio).

• Chloroethyl Cation (m/z 63):

  • Mechanism: Inductive cleavage of the ether bond releases the chloroethyl group.

  • Fragment:

  • Significance: A universal marker for 2-chloroethyl ethers (common in bis(2-chloroethyl) ether).

• Nitrile Fragment (m/z 54):

  • Mechanism: Cleavage of the cyanoethyl group.

  • Fragment:

    .

  • Note: Often undergoes H-rearrangement to form

    (Acrylonitrile ion, m/z 53).

Fragmentation Mechanism Diagram

The following diagram illustrates the competing cleavage pathways leading to the primary diagnostic ions.

Figure 1: Mechanistic pathways for the electron ionization fragmentation of 3-(2-Chloroethoxy)propanenitrile.

Comparative Analysis: Target vs. Alternatives

In a reaction mixture, the target must be distinguished from starting materials and structural analogs.

Comparison Table: Mass Spectral Markers

Compound	Structure	Molecular Ion ( )	Base Peak (100%)	Key Diagnostic Differences
3-(2-Chloroethoxy)propanenitrile		133 (Weak)	93	m/z 93/95 cluster confirms Cl + Ether. m/z 54 confirms nitrile tail.
2-Chloroethanol (Precursor)		80	31 ( )	Base peak 31 is specific to primary alcohols. No m/z 54.
Bis(2-chloroethyl) ether (Analog)		142	93	Identical base peak (93). Distinguish by (142 vs 133) and absence of nitrile (m/z 54).
Acrylonitrile (Reagent)		53	53	Very volatile (elutes early). Spectrum is simple; lacks Cl isotope pattern.

Performance of Ionization Techniques

While Electron Ionization (EI) is standard, it may fail to show the molecular ion for this ether.

• Electron Ionization (EI):

  • Pros: High structural information, library searchable (NIST).

  • Cons:

    often vanishes due to rapid -cleavage.

• Chemical Ionization (CI - Methane/Ammonia):

  • Pros: Generates

    (m/z 134) or (m/z 151).

  • Recommendation: Use CI if the m/z 133 peak in EI is obscured by noise or matrix background.

Identification Workflow

To confirm identity in a complex matrix (e.g., reaction crude), follow this logic gate:

Figure 2: Logical decision tree for confirming the identity of the target compound.

References

• NIST Mass Spectrometry Data Center. Bis(2-chloroethyl) ether Mass Spectrum (Analog Reference). NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. (7th Ed.). John Wiley & Sons.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 1740-67-6, 3-(2-Chloroethoxy)propanenitrile. Retrieved from [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Source for -cleavage mechanisms in ethers).

Sources

• 1. chembk.com [chembk.com]

Comparative Guide: Validation of 3-(2-Chloroethoxy)propanenitrile Purity via Elemental Analysis

Executive Summary

3-(2-Chloroethoxy)propanenitrile (CEP) is a critical bifunctional linker used in pharmaceutical synthesis and polymer chemistry. While chromatographic methods (GC-MS, HPLC) and spectral methods (NMR) are standard for structural identification, they often fail to detect inorganic contaminants (salts) or entrapped solvents that affect stoichiometric precision.

This guide details the validation of CEP purity using Elemental Analysis (EA) , specifically focusing on the critical determination of Chlorine alongside Carbon, Hydrogen, and Nitrogen (CHNS/Cl). We compare this approach against orthogonal methods and provide a self-validating experimental protocol.

Part 1: The Purity Paradox in CEP Synthesis

CEP (CAS: 3387-36-8) is typically synthesized via the cyanoethylation of 2-chloroethanol. Common impurities include:

• Unreacted Starting Materials: Acrylonitrile (volatile) or 2-Chloroethanol.

• Hydrolysis Products: 3-(2-Chloroethoxy)propanoic acid.

• Inorganic Salts: Sodium chloride or potassium hydroxide residues from the neutralization steps.

The Analytical Gap: A sample of CEP might show >99% purity by GC-MS (which misses non-volatile salts) and a clean proton NMR (which may not quantify solvent entrapment without an internal standard). Elemental Analysis fills this gap by validating the mass balance. If your sample contains 5% NaCl by weight, your reaction stoichiometry will be off by 5%, potentially ruining downstream sensitive couplings.

Part 2: Comparative Analysis (EA vs. qNMR vs. GC)

The following table objectively compares EA against the most common alternatives for CEP validation.

Feature	Elemental Analysis (CHNS/Cl)	Quantitative NMR (qNMR)	GC-MS / GC-FID
Primary Target	Bulk Composition (Mass Balance)	Organic Structure & Molar Ratio	Volatile Organic Impurities
Detection Principle	Combustion & Stoichiometry	Nuclear Spin Resonance	Chromatographic Separation
Salt Detection	Excellent (Inferred via % dilution)	Poor (Invisible)	Poor (Non-eluting)
Isomer Specificity	None (Isomers have identical % values)	High (Structural resolution)	High (Retention time diff)
Sample Destructive?	Yes	No	Yes
CEP Specificity	Validates Cl/N ratio critical for linker integrity	Validates CH2 backbone connectivity	Validates trace organic side-products

Expert Insight: The "Cl" Factor

For CEP (

), standard CHN analysis is insufficient. You must validate the Chlorine content (~26.5%). A sample could have perfect C/H/N ratios but have lost the chloride leaving group due to hydrolysis. Therefore, this guide mandates a Halogen-specific protocol .

Part 3: Experimental Protocol (The Self-Validating System)

This protocol utilizes a Dynamic Flash Combustion method for CHN and the Schöniger Oxygen Flask method (or automated equivalent) for Chlorine, as Cl determination is often separate in high-precision workflows.

Phase A: System Validation (The "Check Standard")

Before analyzing CEP, you must validate the instrument's performance using a certified reference material (CRM).

• Standard: p-Chlorobenzoic acid (C7H5ClO2).

• Acceptance Criteria: Experimental values must be within

  (absolute) of theoretical values.

  • Theory: C: 53.70%, H: 3.22%, Cl: 22.64%.

Phase B: CEP Analysis Workflow

1. Sample Preparation

• Drying: CEP is a liquid (bp ~125°C at 12 mmHg). Ensure the sample is dried over molecular sieves (3Å) or under high vacuum to remove water, which distorts %H and %O results.

• Weighing: Weigh 2.0–3.0 mg of CEP into a tin capsule (for CHN) or wrapped in ashless filter paper (for Cl flask combustion) using a microbalance with

  mg precision.

2. CHN Determination (Automated Analyzer)

• Method: High-temperature combustion (~950°C) in an oxygen-rich environment.

• Reduction: Nitrogen oxides (

  ) reduced to over Copper.

• Detection: Thermal Conductivity Detector (TCD).

3. Chlorine Determination (Schöniger Flask Method)

• Combustion: The sample is burned in a pure oxygen atmosphere inside a sealed flask containing an absorbing solution (typically

  or ).[1]

• Titration: The resulting chloride ions are titrated potentiometrically with Silver Nitrate (

  ) or analyzed via Ion Chromatography (IC).

  • Reaction:

Part 4: Data Visualization & Workflow

The following diagram illustrates the logical flow of the validation process, ensuring no "blind spots" in purity assessment.

Figure 1: Parallel workflow for validating CEP purity, ensuring both organic backbone (CHN) and functional halogen (Cl) integrity.

Part 5: Data Interpretation & Decision Matrix

Theoretical Composition of CEP ( )

• Molecular Weight: 133.58 g/mol [2]

Element	Calculation	Theoretical %	Acceptable Range ( )
Carbon (C)		44.96%	44.56 – 45.36%
Hydrogen (H)		6.04%	5.64 – 6.44%
Nitrogen (N)		10.49%	10.09 – 10.89%
Chlorine (Cl)		26.54%	26.14 – 26.94%

Troubleshooting Deviations

Use this logic table to diagnose synthesis issues based on EA results:

Observation	Probable Cause	Corrective Action
Low % on all elements	Inorganic salt contamination (NaCl/KCl) or non-combustible residue.	Re-dissolve in organic solvent, filter salts, and re-dry.
High %H, Low %C	Moisture (Water) or solvent entrapment.	Extend vacuum drying time at 40°C.
Low %Cl, High %O	Hydrolysis of Cl to OH (Formation of alcohol derivative).	Check reaction pH; avoid basic aqueous workups.
High %N	Residual Acrylonitrile or decomposition.	Perform GC-MS to confirm volatile impurities.

References

• ASTM International. (2015). ASTM E258-07: Standard Test Method for Total Nitrogen in Organic Materials by Modified Kjeldahl Method.[3][4] (Note: While Kjeldahl is specific to N, combustion (Dumas) is now preferred for C/H/N).

• Schöniger, W. (1955).[5][6] Eine mikroanalytische Schnellbestimmung von Halogen in organischen Substanzen.[5] Mikrochimica Acta.[5][6] (The foundational paper for the Oxygen Flask Method).

• National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for CID 77508, 3-(2-Chloroethoxy)propanenitrile.

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.[7][8] Journal of Medicinal Chemistry.[8] (Comparison of qNMR vs. Elemental Analysis).

• Exeter Analytical. (n.d.).[1] Oxygen Flask Combustion Unit: Safe & Reliable Schöniger Flask Method.[1] (Industrial application of the protocol).

Sources

• 1. exeteranalytical.co.uk [exeteranalytical.co.uk]
• 2. chembk.com [chembk.com]
• 3. infinitalab.com [infinitalab.com]
• 4. Test method for total nitrogen in samples Std. Antpedia [m.antpedia.com]
• 5. Schöniger oxidation - Wikipedia [en.wikipedia.org]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Researcher's Guide to Ether-Nitrile Additives for High-Performance Lithium Metal Batteries

Welcome to an in-depth comparative analysis of ether-nitrile additives for next-generation lithium metal batteries (LMBs). This guide moves beyond a simple recitation of data to provide a foundational understanding of why these additive systems are critical and how their performance can be rigorously validated. As researchers in this highly competitive field, our goal is not just to find a solution, but to comprehend the underlying mechanisms to innovate further. This document is structured to reflect that ethos, providing both high-level strategic insights and detailed, actionable experimental protocols.

The Lithium Metal Anode Challenge: The Unstable Interface

The allure of the lithium metal anode is its unparalleled theoretical specific capacity (3,860 mAh g⁻¹) and low electrochemical potential (-3.04 V vs. SHE), promising a significant leap in energy density. However, its practical application is notoriously difficult. The core problem lies at the interface. Uncontrolled, dendritic lithium growth during plating and stripping leads to a cascade of failure modes: persistent consumption of electrolyte and active lithium, low Coulombic efficiency (CE), and the potential for internal short circuits, which can result in catastrophic battery failure.[1][2][3]

Conventional carbonate-based electrolytes, the workhorse of lithium-ion batteries, are highly reactive with lithium metal, failing to form a stable passivating layer. Ether-based electrolytes (e.g., DOL/DME) show much better intrinsic compatibility with the lithium anode but suffer from poor oxidative stability, typically decomposing above 4V.[4] This limitation prevents their use with high-voltage, high-energy cathodes like Ni-rich NCMs (LiNiₓMnᵧCo₂O₂).

This is where electrolyte engineering, specifically the use of functional additives, becomes the most elegant and effective strategy. Nitrile-based molecules, when paired with ether solvents, offer a powerful synergistic approach to stabilize both the anode and cathode interfaces simultaneously.[5][6][7]

The Synergistic Mechanism of Ether-Nitrile Electrolytes

The efficacy of this dual-component system stems from a division of labor, where each component addresses a specific challenge, culminating in a system that is greater than the sum of its parts.

• The Ether's Role (The Solvator): Ethers like 1,2-dimethoxyethane (DME) and 1,3-dioxolane (DOL) are excellent solvents for lithium salts. Their flexible molecular structure allows for efficient solvation of Li⁺ ions, facilitating high ionic conductivity. Critically, their reductive decomposition products are more conducive to forming a stable Solid Electrolyte Interphase (SEI) on lithium metal compared to carbonates.

• The Nitrile's Role (The Protector): Nitrile additives, characterized by the cyano group (-C≡N), are the key to unlocking high-voltage performance.[7][8] Their function is twofold:

  • Anode-Side SEI Fortification: Upon the initial charge, the nitrile molecules are reduced at the lithium metal surface. This decomposition process forms a robust, inorganic-rich SEI, often containing species like Li₃N and LiF.[9][10][11][12] These components create a mechanically strong and ionically conductive passivation layer that physically suppresses dendrite growth and promotes uniform lithium deposition.[1][2][13]

  • Cathode-Side CEI Formation: Nitriles possess high oxidative stability.[7][14] At the high-voltage cathode surface, they are preferentially oxidized over the ether solvent. This sacrificial oxidation builds a stable Cathode Electrolyte Interphase (CEI) that prevents the continuous decomposition of the electrolyte and, crucially, inhibits the dissolution of transition metal ions from the cathode material—a major cause of capacity fade in high-voltage cells.[10][15][16]

The interplay between these components creates a system that is stable across a wide electrochemical window, enabling the coveted combination of a lithium metal anode and a high-voltage cathode.

Caption: Mechanism of ether-nitrile additives in a lithium metal battery.

A Comparative Look at Key Nitrile Additives

While many nitrile compounds exist, a few have emerged as frontrunners in LMB research due to their favorable electrochemical properties and performance benefits. Below is a comparative analysis of three prominent examples: Succinonitrile (SN), Adiponitrile (ADN), and 1,3,6-Hexanetricarbonitrile (HTCN).

Additive	Chemical Structure	Key Characteristics & Causality	Reported Performance Benefits
Succinonitrile (SN)	NC-(CH₂)₂-CN	High Polarity & Dielectric Constant: The two opposing nitrile groups lead to a high molecular dipole moment. This enhances lithium salt dissociation, thereby increasing the ionic conductivity of the electrolyte.[17][18][19]	- Boosts ionic conductivity significantly.[17][18][19]- Forms a stable SEI, improving cycling efficiency.[15]- Broadens the electrochemical window of carbonate electrolytes to ~6.1 V.[15]
Adiponitrile (ADN)	NC-(CH₂)₄-CN	Flexible Linear Chain: The longer, more flexible aliphatic chain compared to SN is believed to contribute to a more pliable and resilient CEI on the cathode surface.[14][16]	- Markedly improves capacity retention in high-voltage cells (e.g., from 70% to 84% after 150 cycles).[20][21]- Enables dendrite-free Li plating, facilitating stable cycling.[13]
1,3,6-Hexanetricarbonitrile (HTCN)	C₉H₁₁N₃	Multi-functional Structure: Possesses both linear and side-chain nitrile groups. This unique structure allows it to participate in both reduction at the anode and oxidation at the cathode, forming robust protective layers on both electrodes simultaneously.[9][10][11]	- Enables high energy density (~330 Wh kg⁻¹) with excellent capacity retention (88% after 120 cycles) in Li

Experimental Validation: A Framework for Rigorous Comparison

Objective comparison requires standardized, well-designed experiments. The following protocols are essential for evaluating and comparing the efficacy of different ether-nitrile additive systems. The causality behind each experimental choice is highlighted to emphasize the importance of a thorough, mechanism-driven investigation.

Caption: Standard experimental workflow for evaluating electrolyte additives.

Protocol 1: Coulombic Efficiency Measurement in Li||Cu Cells

• Objective: To quantify the reversibility of lithium plating and stripping. This is the most fundamental metric for evaluating an electrolyte's compatibility with a lithium metal anode. A high and stable CE is a prerequisite for long cycle life.

• Methodology:

  • Cell Assembly: Assemble 2032-type coin cells in an argon-filled glovebox. Use a polished copper foil as the working electrode, lithium metal as the counter/reference electrode, and a polypropylene separator.

  • Electrolyte: Use a consistent volume of the ether-nitrile electrolyte being tested (e.g., 20 µL).

  • Formation Cycle: Plate a fixed capacity of lithium (e.g., 1.0 mAh cm⁻²) onto the Cu foil at a low current density (e.g., 0.5 mA cm⁻²). This creates the initial Li layer.

  • Cycling:

    • Strip the previously plated lithium until a cutoff voltage is reached (e.g., 1.0 V vs. Li/Li⁺). Record the stripping capacity (C_strip).

    • Plate a fixed capacity of lithium (C_plate, e.g., 1.0 mAh cm⁻²) back onto the electrode at a defined current density (e.g., 1.0 mA cm⁻²).

    • Repeat the stripping and plating process for a target number of cycles (e.g., 100-200).

  • Calculation: Coulombic Efficiency (CE) for each cycle is calculated as: CE = C_strip / C_plate .

• Interpretation: A superior additive will result in a higher average CE (ideally >99%) and a more stable CE over extended cycling.

Protocol 2: Interfacial Stability in Li||Li Symmetric Cells

• Objective: To assess the long-term stability of the SEI formed on the lithium metal. This cell configuration amplifies any interfacial instability, which manifests as an increase in voltage polarization over time.

• Methodology:

  • Cell Assembly: Assemble 2032-type coin cells using two identical lithium metal electrodes.

  • Cycling: Cycle the cell by plating and stripping a fixed capacity of lithium (e.g., 1.0 mAh cm⁻²) at a constant current density (e.g., 1.0 mA cm⁻²). Each half-cycle (plating or stripping) should have a fixed duration (e.g., 1 hour).

  • Data Acquisition: Record the voltage profile of the cell over hundreds of cycles.

• Interpretation: A stable SEI will result in a low and stable voltage hysteresis (the difference between the plating and stripping voltage plateaus). A sudden voltage drop or erratic, noisy voltage profiles indicate SEI breakdown and potential dendrite-induced short circuits.

Protocol 3: Full-Cell Performance with High-Voltage Cathodes

• Objective: To evaluate the additive's performance in a practical battery configuration, assessing its oxidative stability and its ability to protect the cathode.

• Methodology:

  • Cell Assembly: Assemble coin cells with a lithium metal anode and a high-voltage cathode (e.g., LiNi₀.₈Co₀.₁Mn₀.₁O₂ - NCM811).

  • Formation: Perform 1-2 initial cycles at a low C-rate (e.g., C/10) within the desired voltage window (e.g., 3.0 - 4.4 V) to properly form the SEI and CEI.

  • Rate Capability Test: Cycle the cell at progressively higher C-rates (e.g., C/5, C/2, 1C, 2C, 5C) to determine its power performance.

  • Long-Term Cycling: Cycle the cell at a moderate rate (e.g., 1C) for an extended period (e.g., 200-500 cycles) to evaluate capacity retention and long-term stability.

• Interpretation: Key metrics are high specific capacity, good rate capability, and high capacity retention over long-term cycling. Comparing these results to a baseline electrolyte (without the nitrile additive) will quantify the improvement.

Summary of Performance Data

The following table synthesizes representative data from the literature to provide a quantitative comparison of different nitrile additives in ether-based electrolytes.

Additive System	Cell Type	Key Performance Metric	Value/Result
0.5 wt% SN in EC/EMC	Li	NCM523
1 wt% ADN in Carbonate	Li	LiNi₀.₅Mn₁.₅O₄
HTCN in Carbonate	Li	NCM811
DENE + LiNO₃	Li	LCO
LiNO₃ + VC in Ether	Li	NCM811

Note: Direct comparison is challenging due to variations in baseline electrolytes, cell components, and testing conditions across different studies. This table serves as a guide to the magnitude of improvement achievable.

Outlook: The Path to Commercial Viability

The synergistic combination of ethers and nitriles has proven to be a highly effective strategy for stabilizing lithium metal batteries. However, challenges remain on the path to widespread adoption.

• Toxicity and Safety: Some nitrile compounds can be toxic, necessitating careful handling and research into safer alternatives.[7]

• Cost and Scalability: The synthesis of complex, multi-functional additives like HTCN can be expensive, potentially hindering commercial-scale production.

• System Optimization: The ideal concentration and combination of additives are highly dependent on the specific cell chemistry (salt, co-solvents, cathode material). There is no one-size-fits-all solution.

Future research will likely focus on the rational design of novel, multi-functional molecules that can perform several roles simultaneously.[22] Combining high-throughput computational screening with targeted experimental validation will accelerate the discovery of next-generation additives that can finally unlock the full potential of lithium metal batteries.

References

• Multi-functional nitrile-based electrolyte additives enable stable lithium metal batteries with high-voltage nickel-rich cathodes. ResearchGate. [Link]

• Multi-functional nitrile-based electrolyte additives enable stable lithium metal batteries with high-voltage nickel-rich cathodes. Royal Society of Chemistry. [Link]

• Complete Characterization of a Lithium Battery Electrolyte using a Combination of Electrophoretic NMR and Electrochemical Method. eScholarship, University of California. [Link]

• A nitrile solvent structure induced stable solid electrolyte interphase for wide-temperature lithium-ion batteries. National Center for Biotechnology Information. [Link]

• Electrochemical performance and characterizations of Li metal anode with different electrolytes. ResearchGate. [Link]

• Succinonitrile as a high-voltage additive in the electrolyte of LiNi0.5Co0.2Mn0.3O2/graphite full batteries. ResearchGate. [Link]

• Electrochemical characterizations of the Li | |Cu and Li | |Li cells with different electrolytes. ResearchGate. [Link]

• Complete characterization of a lithium battery electrolyte using a combination of electrophoretic NMR and electrochemical methods. Royal Society of Chemistry. [Link]

• Multi-functional nitrile-based electrolyte additives enable stable lithium metal batteries with high-voltage nickel-rich cathodes. Royal Society of Chemistry. [Link]

• Adiponitrile (ADN): A Stabilizer for the LiNi0.8Co0.1Mn0.1O2 (NCM811) Electrode/Electrolyte Interface of a Graphite/NCM811 Li-Ion Cell. ACS Publications. [Link]

• The Use of Succinonitrile as an Electrolyte Additive for Composite-Fiber Membranes in Lithium-Ion Batteries. MDPI. [Link]

• Predicting dendrite growth in lithium metal batteries through iterative neural networks and voltage embedding. ResearchGate. [Link]

• Adiponitrile as a Novel Electrolyte Additive for High-Voltage Lithium-Ion Batteries. International Journal of Electrochemical Science. [Link]

• Rational Design of Electrolyte Additives for Improved Solid Electrolyte Interphase Formation on Graphite Anodes: A Study of 1,3,6-Hexanetrinitrile. MDPI. [Link]

• Succinonitrile-Polymer Composite Electrolytes for Li-Ion Solid-State Batteries: The Influence of Polymer Additives on Thermomechanical and Electrochemical Properties. ACS Publications. [Link]

• Dendrite-free reversible Li plating/stripping in adiponitrile-based electrolytes for high-voltage Li metal batteries. Royal Society of Chemistry. [Link]

• Dendrites in Lithium Metal Anodes: Suppression, Regulation, and Elimination. National Center for Biotechnology Information. [Link]

• Dendrites in Lithium Metal Anodes: Suppression, Regulation, and Elimination. ACS Publications. [Link]

• The Use of Succinonitrile as an Electrolyte Additive for Composite-Fiber Membranes in Lithium-Ion Batteries. National Center for Biotechnology Information. [Link]

• Adiponitrile as Lithium-Ion Battery Electrolyte Additive: A Positive and Peculiar Effect on High-Voltage Systems. ACS Publications. [Link]

• Re-evaluating common electrolyte additives for high-voltage lithium ion batteries. Cell Press. [Link]

• Synergistic Additives Enabling Stable Cycling of Ether Electrolyte in 4.4 V Ni‐Rich/Li Metal Batteries. ResearchGate. [Link]

• Adiponitrile as Lithium-Ion Battery Electrolyte Additive: A Positive and Peculiar Effect on High-Voltage Systems. ACS Publications. [Link]

• Evaluating electrolyte additives for lithium-ion cells: a new Figure of Merit Approach. Office of Scientific and Technical Information. [Link]

• High-Voltage Lithium-Metal Battery Enabled by Ethylene Glycol Bis(Propionitrile) Ether-LiNO3 Synergetic Additives. ResearchGate. [Link]

• Lithium-metal Batteries via Suppressing Li Dendrite Growth and Improving Coulombic. Office of Scientific and Technical Information. [Link]

• Quantitative Distribution Model of Dendrites in Li metal batteries. SciSpace. [Link]

• Electrochemical characterisation of a lithium-ion battery electrolyte based on mixtures of carbonates with a ferrocene-functionalised imidazolium electroactive ionic liquid. Semantic Scholar. [Link]

• Behavior of NO3−-Based Electrolyte Additive in Lithium Metal Batteries. MDPI. [Link]

• Concentration Gel-Polymer Electrolyte: Enabling Stable High-Voltage Lithium Metal. OSTI.gov. [Link]

• Nitrile functionalized silyl ether with dissolved LiTFSI as new electrolyte solvent for lithium-ion batteries. ResearchGate. [Link]

• High-voltage ether-based electrolytes for lithium metal batteries via synergy between the solvent and additive. ResearchGate. [Link]

• Molecular design of electrolyte additives for high-voltage fast-charging lithium metal batteries. Royal Society of Chemistry. [Link]

• Synergistic effects between dual salts and Li nitrate additive in ether electrolytes for Li-metal anode protection in Li secondary batteries. Daegu Gyeongbuk Institute of Science and Technology (DGIST). [Link]

• The Effect of Some Nitriles as Electrolyte Additives in Li-Ion Batteries. Semantic Scholar. [Link]

• Fundamental Chemistry and Functional Mechanisms of Nitrile-Based Electrolyte in Advanced Battery Systems. National Center for Biotechnology Information. [Link]

• Overview of Electrolyte Additives for Lithium-Ion Batteries. ResearchGate. [Link]

• Insight into the Contribution of Nitriles as Electrolyte Additives to the Improved Performances of the LiCoO2 Cathode. ResearchGate. [Link]

• Fundamental Chemistry and Functional Mechanisms of Nitrile-Based Electrolyte in Advanced Battery Systems. ResearchGate. [Link]

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Analyzing degradation products of 3-(2-Chloroethoxy)propanenitrile after cycling

Executive Summary & Application Scope

3-(2-Chloroethoxy)propanenitrile (3-CEP) is a bifunctional intermediate increasingly utilized in high-voltage lithium-ion battery electrolytes and pharmaceutical synthesis. Its structure—comprising a nitrile (–CN) tail, an ether linkage, and a chloro-alkyl head—provides unique electrochemical stability and reactivity. However, under cycling conditions (defined here as repeated electrochemical charge/discharge or thermal reflux loops), 3-CEP undergoes complex degradation.

This guide objectively compares the two primary analytical workflows—Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) —for profiling these degradation products.

Key Takeaway: While GC-MS is the industry standard for quantifying the parent molecule and volatile cleavage products, it is prone to thermal artifacts. LC-HRMS is strictly required for identifying the polar hydrolysis products and oligomeric species responsible for electrode passivation layers (CEI).

The Degradation Landscape: What Are We Looking For?

Before selecting a method, we must understand the chemical fate of 3-CEP (MW: ~133.58 g/mol ). Under stress, three primary degradation pathways compete:

• Hydrolysis (Acidification): The nitrile group hydrolyzes to an amide and subsequently to 3-(2-chloroethoxy)propanoic acid . This drastically alters the pH and polarity.

• Retro-Michael Decomposition (Thermal): Under high heat (or GC inlet conditions), the ether linkage destabilizes, reversing the cyanoethylation to release Acrylonitrile and 2-Chloroethanol .

• Electrochemical Polymerization: In battery applications, the nitrile group oxidizes at high voltage (>4.3V vs Li/Li+), forming conductive N-coordinated oligomers on the cathode surface.

Visualizing the Degradation Pathways

Figure 1: Primary degradation pathways of 3-CEP under thermal and electrochemical stress.

Comparative Analysis: GC-MS vs. LC-HRMS

This section evaluates the two orthogonal techniques required to capture the full degradation profile.

Technique A: GC-MS (Electron Ionization)

Best for: Volatile cleavage products (Retro-Michael) and residual parent quantification.

• Mechanism: Separation based on boiling point; hard ionization (70 eV) fragments molecules for structural fingerprinting.

• Critical Limitation: The high temperature of the injection port (typically 250°C) can induce the Retro-Michael reaction, creating "ghost peaks" of acrylonitrile that were not present in the original sample.

• Optimization: Use a "Cold On-Column" injection or lower inlet temperatures (<200°C) to validate results.

Technique B: LC-HRMS (Electrospray Ionization)

Best for: Hydrolysis products (Acids), non-volatile oligomers, and thermally unstable species.

• Mechanism: Separation based on polarity (Reverse Phase); soft ionization (ESI) preserves molecular ions.

• Critical Advantage: Detects the 3-(2-chloroethoxy)propanoic acid (which tails badly or requires derivatization in GC) and high-molecular-weight polymers formed on battery cathodes.

Performance Matrix

Feature	GC-MS (Agilent 5977 Type)	LC-Q-ToF (Agilent 6545 Type)
Target Analytes	Parent 3-CEP, Acrylonitrile, 2-Chloroethanol	Hydrolysis Acids, Oligomers, Transition Metal Complexes
Sensitivity	High (ppm level) for volatiles	Ultra-High (ppb level) for polar species
Sample Prep	Liquid-Liquid Extraction (DCM/Hexane)	Direct Dilution (Acetonitrile/Water)
Artifact Risk	High (Thermal degradation in inlet)	Low (Room temp ionization)
Cost/Run	Low	High
Verdict	Essential for Purity & Volatiles	Essential for Mechanism & Failure Analysis

Experimental Protocol: The "Self-Validating" Workflow

Step 1: Sample Preparation (Cycled Electrolyte/Media)

• Harvest: Extract 100 µL of cycled electrolyte (or reaction media) in an Argon-filled glovebox to prevent moisture-induced hydrolysis artifacts.

• Quench/Dilution:

  • Aliquot A (for GC): Dilute 1:10 in Dichloromethane (DCM). Add Toluene-d8 as an internal standard.

  • Aliquot B (for LC): Dilute 1:100 in 50:50 Acetonitrile/Water (LC-MS grade). Add Warfarin or Reserpine as internal standard.

Step 2: GC-MS Parameters (Volatile Profiling)

• Column: DB-Wax or VF-624ms (Polarity matches the ether/nitrile functionality).

• Inlet: Pulsed Splitless at 200°C (Keep low to minimize Retro-Michael decomposition).

• Oven: 40°C (hold 2 min)

  10°C/min 240°C.

• Detection: SIM Mode monitoring m/z 53 (Acrylonitrile), m/z 80 (Chloroethanol), and m/z 49 (CH2Cl fragment).

Step 3: LC-HRMS Parameters (Polar/Polymer Profiling)

• Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus), 1.8 µm.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B

  95% B over 15 mins.

• Ionization: ESI Positive (for oligomers) AND ESI Negative (crucial for detecting the propanoic acid degradation product).

Analytical Decision Tree

Use this logic flow to determine which method addresses your specific research question.

Figure 2: Decision matrix for selecting the appropriate analytical technique based on observed failure mode.

References

• Zhang, H., et al. (2015). "The Effect of Some Nitriles as Electrolyte Additives in Li-Ion Batteries." Journal of The Electrochemical Society.[1] Link

• US Pharmacopeia (USP). (2021).[2] "General Chapter <1469> Nitrosamine Impurities." (Reference for trace analysis of nitrogenous degradation products). Link

• Kaufmann, A. (2025).[1] "GC-MS vs LC-MS: Strategies for Impurity Profiling." ResolveMass Laboratories Technical Notes. Link

• Shiner, C. S., et al. (1983).[3] "Intermediacy of α-chloro amides in the basic hydrolysis of α-chloro nitriles." Tetrahedron Letters. Link

• Agilent Technologies. "The Expert’s Guide to Pharmaceutical Impurity Analysis." (Methodology for chloro-alkyl impurity detection). Link

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Safety & Regulatory Compliance

Navigating the Safe Disposal of 3-(2-Chloroethoxy)propanenitrile: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, the integrity of your work and the safety of your laboratory environment are paramount. While 3-(2-Chloroethoxy)propanenitrile is a valuable reagent in various synthetic pathways, its handling and disposal demand a meticulous and informed approach. This guide provides a comprehensive, step-by-step framework for the proper disposal of 3-(2-Chloroethoxy)propanenitrile, grounded in scientific principles and established safety protocols, to ensure you can focus on your research with confidence.

Understanding the Hazard Profile of 3-(2-Chloroethoxy)propanenitrile

Before any handling or disposal, a thorough understanding of the chemical's properties and associated hazards is crucial. 3-(2-Chloroethoxy)propanenitrile is a combustible liquid and is classified as acutely toxic if swallowed or in contact with skin.[1] It also causes skin and serious eye irritation.[1] The presence of both a chloro and a nitrile group suggests that combustion or improper treatment could release toxic fumes, including hydrogen cyanide, nitrogen oxides, and hydrogen chloride.

Key Physical and Chemical Properties:

Property	Value	Source
Molecular Formula	C5H8ClNO	Inferred from name
Boiling Point	174-176 °C	[1]
Density	1.144 g/mL at 25 °C	[1]
Flash Point	83 °C	[2]
Solubility	Soluble in water	[3]

Personal Protective Equipment (PPE): Your First Line of Defense

Adherence to proper PPE protocols is non-negotiable when handling 3-(2-Chloroethoxy)propanenitrile. This ensures minimal exposure risk during routine use and in the event of a spill.

• Hand Protection: Nitrile gloves are recommended. Always inspect gloves for tears or punctures before use and change them frequently.[4]

• Eye Protection: Safety glasses with side-shields or chemical splash goggles are mandatory to protect against splashes.[4]

• Skin and Body Protection: A lab coat should be worn at all times. In cases of larger quantities or potential for significant splashing, a chemically resistant apron is advised.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[2] If ventilation is inadequate or in the case of a large spill, a respirator with an appropriate cartridge for organic vapors and acid gases should be used.[4]

Spill Management: Immediate and Effective Response

In the event of a spill, a swift and organized response is critical to mitigate hazards.

Small Spills (less than 100 mL) in a Fume Hood:

• Alert colleagues in the immediate area.

• Contain the spill with an inert absorbent material such as vermiculite, sand, or commercial sorbent pads.[2]

• Carefully collect the absorbed material using non-sparking tools and place it into a clearly labeled, sealable hazardous waste container.[5]

• Decontaminate the area by wiping it down with a suitable solvent (e.g., ethanol), followed by soap and water. Collect all cleaning materials as hazardous waste.[6]

Large Spills (greater than 100 mL) or Spills Outside a Fume Hood:

• Evacuate the immediate area and alert laboratory personnel.

• If the substance is volatile or vapors are present, evacuate the entire lab and contact your institution's Environmental Health and Safety (EHS) department or emergency response team immediately.[5]

• Restrict access to the spill area.

• Only trained personnel with appropriate respiratory protection and PPE should attempt to clean up a large spill.[7]

The Core Directive: Proper Disposal Procedures

The guiding principle for the disposal of 3-(2-Chloroethoxy)propanenitrile is that it must be treated as hazardous waste. Under no circumstances should this chemical be disposed of down the drain or in regular trash. [4][8]

Step-by-Step Disposal Protocol:

• Waste Segregation:

  • Collect all waste containing 3-(2-Chloroethoxy)propanenitrile, including unused product, reaction residues, and contaminated materials (e.g., absorbent pads, gloves, and empty containers), in a designated, compatible hazardous waste container.[8][9]

  • The container must be made of a material compatible with chlorinated and nitrile-containing compounds (e.g., glass or polyethylene).

  • Do not mix with incompatible wastes, such as strong acids, bases, or oxidizing agents, to prevent hazardous reactions.[3][8]

• Container Labeling:

  • Clearly label the waste container with the words "Hazardous Waste."[9]

  • Identify the contents, including "3-(2-Chloroethoxy)propanenitrile" and any other chemicals present in the waste stream, with their approximate concentrations.[9]

  • Indicate the date when waste was first added to the container.

• Storage of Waste:

  • Store the sealed hazardous waste container in a designated, well-ventilated satellite accumulation area (SAA) within the laboratory.[9]

  • Ensure the container is kept closed except when adding waste.[8]

  • The storage area should have secondary containment to prevent the spread of material in case of a leak.[8]

• Arranging for Disposal:

  • Contact your institution's EHS department to schedule a pickup for the hazardous waste.

  • The primary method of disposal for this type of chemical waste is typically high-temperature incineration at a licensed hazardous waste facility.[4] This process ensures the complete destruction of the compound into less harmful components.

  • Follow all local, state, and federal regulations for the disposal of hazardous waste.[4][10]

Diagram of Disposal Workflow:

Caption: Decision workflow for the safe disposal of 3-(2-Chloroethoxy)propanenitrile.

Decontamination of Empty Containers

Empty containers that once held 3-(2-Chloroethoxy)propanenitrile must also be disposed of as hazardous waste unless properly decontaminated.

Decontamination Protocol:

• Triple Rinse: Rinse the container three times with a suitable solvent (e.g., acetone or ethanol).[8]

• Collect Rinsate: The rinsate from all three rinses must be collected and disposed of as hazardous waste.[8]

• Deface Label: Completely remove or deface the original label on the container.[9]

• Final Disposal: Once decontaminated, the container can typically be disposed of through your institution's normal laboratory glass or plastic recycling stream. Consult with your EHS department for specific institutional policies.

By adhering to these rigorous protocols, you contribute to a culture of safety and environmental responsibility within your laboratory. This proactive approach to waste management not only protects you and your colleagues but also ensures the integrity and success of your vital research endeavors.

References

• BASF. (2026, February 12).
• Sigma-Aldrich. (2025, November 6).
• 3M. (n.d.). Safety Data Sheet SECTION 1: Identification of the substance/mixture and of the company/undertaking.
• West Virginia University Environmental Health & Safety. (2023, March 6).
• NALCO Champion. (n.d.).
• Clarkson University. (n.d.). CHEMICAL SPILL PROCEDURES.
• Sigma-Aldrich. (2025, December 24).
• New York State Department of Environmental Conservation. (n.d.). Managing and Disposing of Household Hazardous Waste.
• Towson University. (n.d.). BIOLOGICAL SPILL PROCEDURES.
• Northwestern University. (n.d.). Hazardous Waste Disposal Guide.
• Fisher Scientific. (2025, December 19).
• The City University of New York. (2023, May). Laboratory Chemical Spill Cleanup and Response Guide.
• TCI Chemicals. (2025, June 10).
• New Pig Corporation. (n.d.).
• Cole-Parmer. (n.d.).
• Dartmouth College. (n.d.). Hazardous Waste Disposal Guide.
• Thermo Fisher Scientific. (2017, December 4).
• Maryland Department of the Environment. (n.d.). Hazardous Waste.
• Sigma-Aldrich. (n.d.). 3-Chloropropionitrile 98 542-76-7.
• ECHEMI. (n.d.). 3-(2-Hydroxyethoxy)propanenitrile.
• CNMI Law Revision Commission. (2008, May 27).
• BASF. (n.d.).
• FUJIFILM Wako Chemicals. (2025, June 19).
• Cheméo. (n.d.). Propanenitrile (CAS 107-12-0) - Chemical & Physical Properties.
• New Jersey Department of Health. (n.d.). Common Name: 3-CHLOROPROPIONITRILE HAZARD SUMMARY.
• Wikipedia. (n.d.). Propionitrile.
• Matrix Fine Chemicals. (n.d.). 3-(2-CYANOETHOXY)PROPANENITRILE | CAS 9004-41-5.

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